Barium hydroxide octahydrate

Core Science & Biosynthesis

Thermodynamic Stability and Decomposition Kinetics of Barium Hydroxide Octahydrate: A Technical Analysis

The following technical guide details the thermal decomposition profile of Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O). This analysis is structured for researchers and application scientists requiring precise thermogravimetric data and mechanistic insights.

Executive Summary

Barium Hydroxide Octahydrate (Ba(OH)₂[1][2][3]·8H₂O) is a critical inorganic compound utilized as a Phase Change Material (PCM) for low-temperature thermal energy storage and as a precursor in the synthesis of barium titanate dielectrics. Its thermal profile is characterized by a distinct low-temperature fusion event followed by a multi-stage dehydration and high-temperature dehydroxylation.

This guide delineates the specific mass-loss events, enthalpy changes, and critical handling protocols required to characterize this material accurately. Note: The high reactivity of the anhydrous phase with atmospheric CO₂ necessitates rigorous atmosphere control during analysis to distinguish between dehydroxylation and carbonate decomposition.

Physicochemical Baseline

Before interpreting the thermal curve, the theoretical baseline must be established to validate experimental data.

Property	Value	Notes
Formula	Ba(OH)₂[1][4][5][6][7][8][9][10]·8H₂O	Octahydrate crystal structure
Molar Mass	315.46 g/mol	Basis for stoichiometric mass loss calc.
Melting Point	78 °C	Incongruent melting/dissolution in crystal water
Anhydrous Melt	407 °C	Melting of Ba(OH)₂ (s)
Decomp. Product	BaO (s)	Barium Oxide (final residue)

Thermal Decomposition Profile (TGA/DSC)

The thermal breakdown of Ba(OH)₂[4][11]·8H₂O occurs in three distinct thermodynamic phases. The following data correlates temperature ranges with mechanistic events.

Phase I: Fusion and Dehydration (Ambient – 200°C)

• Event A: Fusion (Endothermic): At approximately 78°C , the material undergoes fusion. This is not a true melting of the ionic lattice but rather the dissolution of the salt into its own water of crystallization. In DSC, this appears as a sharp, high-enthalpy endothermic peak.

• Event B: Stepwise Dehydration: Immediately following fusion, the water evaporates. While the octahydrate can theoretically step down to lower hydrates (mono-/di-hydrates), under standard TGA heating rates (10°C/min), these steps often overlap, resulting in a continuous mass loss up to ~200°C.

Stoichiometric Validation:

• Theoretical Mass Loss: 45.69%

• Experimental Target: 45% – 47% (Variations due to surface moisture).

Phase II: Anhydrous Stability Window (200°C – 600°C)

• Stability: Between 200°C and 600°C, the material exists primarily as anhydrous Barium Hydroxide, Ba(OH)₂.[2]

• Secondary Phase Change: At 407°C , anhydrous Ba(OH)₂ melts. This is a reversible liquid-solid transition if no decomposition occurs.

• Critical Observation: If the TGA trace shows gradual mass gain in this region, the purge gas is contaminated with CO₂, leading to the formation of BaCO₃ (Carbonation).

Phase III: Dehydroxylation (600°C – 1000°C)

• Event: The breakdown of the hydroxide functionality to the oxide.

• Temperature: Onset typically >800°C in air; however, in inert atmospheres (N₂/Ar), the onset may shift lower depending on partial pressure.

• Residue: The final product is Barium Oxide (BaO).[1][12]

Stoichiometric Validation:

• Theoretical Mass Loss: 5.71% (relative to initial octahydrate mass).

• Total Cumulative Loss: ~51.4%.

Summary of Mass Loss Events[4]

Stage	Temp Range	Mechanism	Theoretical Mass Loss	Cumulative Residue
1	78°C - 200°C	Dehydration (-8 H₂O)	45.69%	54.31% (Ba(OH)₂)
2	407°C	Anhydrous Melting	0% (Phase Change)	54.31%
3	800°C+	Dehydroxylation (-1 H₂O)	5.71%	48.60% (BaO)

Mechanistic Pathway Visualization

The following diagram illustrates the decomposition logic and potential side-reactions (Carbonation) that researchers must mitigate.

Figure 1: Thermal decomposition pathway of Ba(OH)₂·8H₂O showing main transitions and carbonation risk.

Experimental Protocol (Self-Validating)

To achieve the theoretical profile described above, the following protocol minimizes artifacts (specifically carbonation).

Sample Preparation

• Environment: Weigh samples in a glovebox or desiccated environment. Ba(OH)₂[1][2][4][5][6][7][8][9][11]·8H₂O is hygroscopic and reacts with atmospheric CO₂ to form a carbonate crust.

• Crucible: Alumina (Al₂O₃) or Platinum (Pt). Note: Molten hydroxides can be corrosive to quartz/glass.

Instrument Configuration (TGA/DSC)

• Purge Gas: High-purity Nitrogen (N₂) or Argon (Ar).

• Flow Rate: 50–100 mL/min. High flow is required to sweep evolved water vapor and prevent back-reaction.

• Heating Rate: 10°C/min is standard.

  • Optimization: Use 2°C/min through the 70–100°C range if precise resolution of the fusion/dehydration onset is required.

Workflow Logic

Figure 2: Optimized TGA/DSC thermal program for barium hydroxide octahydrate.

Applications & Implications

Understanding this profile is critical for:

• Thermal Energy Storage: The latent heat of fusion at 78°C is the primary energy storage mechanism. The dehydration that follows is generally undesirable in sealed PCM systems; thus, operating temperatures must be capped below the dehydration onset or the system must be hermetically sealed to encourage re-hydration.

• Ceramic Synthesis: When used as a precursor for Barium Titanate (BaTiO₃), the removal of the 8 moles of water is the first processing step. Incomplete dehydration before mixing with Titanium sources can lead to stoichiometry errors.

References

• NIST Chemistry WebBook. Barium hydroxide octahydrate Thermochemical Data. National Institute of Standards and Technology. [Link]

• PubChem. Barium Hydroxide Compound Summary. National Library of Medicine. [Link]

• ChemEurope. Barium hydroxide Properties and Reactions. [Link]

• Wikipedia. Barium hydroxide: Decomposition and Structure. [Link]

Sources

• 1. Barium hydroxide - Wikipedia [en.wikipedia.org]
• 2. kremer-pigmente.com [kremer-pigmente.com]
• 3. rroij.com [rroij.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. (PDF) Glycothermal synthesis and characterization of tetragonal barium titanate [academia.edu]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. byjus.com [byjus.com]
• 10. T515: Endothermic Reaction - Ba(OH)2 + NH4NO3 | Lecture Demonstration Manual General Chemistry | University of Colorado Boulder [colorado.edu]
• 11. ntrs.nasa.gov [ntrs.nasa.gov]
• 12. researchgate.net [researchgate.net]

Crystal structure and lattice parameters of barium hydroxide octahydrate

Topic: Crystal structure and lattice parameters of barium hydroxide octahydrate Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals

Technical Guide: Crystal Structure and Lattice Parameters of Barium Hydroxide Octahydrate ( )

Executive Summary

Barium hydroxide octahydrate (

) is a critical inorganic precursor used extensively in the synthesis of perovskite superconductors, ferroelectric ceramics ( ), and as a phase change material (PCM) for thermal energy storage.[1][2] Its utility is defined by its high solubility, strong basicity, and distinct thermal decomposition profile.

For researchers in drug development and materials science, understanding the precise crystallographic data of this hydrate is essential for accurate phase identification and purity analysis. This guide provides a definitive reference for the crystal structure, lattice parameters, and experimental protocols required to handle and characterize this highly reactive compound.

Crystallographic Characterization

Crystal System and Space Group

Barium hydroxide octahydrate crystallizes in the Monoclinic crystal system. The generally accepted space group is

(a non-standard setting of Space Group No. 14, ), which is favored in the literature to maintain the angle near and simplify the description of the pseudo-tetragonal packing.

Lattice Parameters

The following parameters are derived from the seminal X-ray diffraction studies by Manohar and Ramaseshan, which remain the standard for structural refinement.

Parameter	Value	Unit
Crystal System	Monoclinic	-
Space Group	(No.[3] 14)	-
	9.35	Å
	9.28	Å
	11.87	Å
(Beta)	99	Degrees ( )
(Formula Units)	4	-
Calculated Density	~2.18

Structural Topology & Coordination

The structure consists of discrete

cations and anions, heavily solvated by water molecules.

• Barium Coordination: The

  ion is coordinated by eight oxygen atoms from the water molecules.[3] These oxygens form a slightly distorted Archimedean antiprism .

• Hydrogen Bonding: The crystal lattice is held together by an extensive network of hydrogen bonds linking the water molecules to the hydroxide ions. This network is responsible for the compound's stability at room temperature but also its rapid dehydration upon heating.

• Hydroxide Position: The

  ions are not directly coordinated to the Barium in the primary shell but are linked via the hydrogen bonding network, facilitating the high solubility and basicity of the compound.

Thermal Decomposition & Stability

Understanding the thermal stability profile is crucial for applications requiring precise stoichiometry, such as the sol-gel synthesis of titanates.

Decomposition Pathway

The octahydrate is stable at room temperature but undergoes stepwise dehydration.

• Melting/Dissolution (~78°C): The compound melts in its own water of crystallization.[2] This is a congruent melting point, making it an excellent Phase Change Material (PCM) for thermal storage.

• Dehydration to Monohydrate (100°C - 180°C): The material loses 7 water molecules to form Barium Hydroxide Monohydrate (

  ).

• Anhydrous Formation (375°C - 410°C): Complete dehydration occurs, yielding anhydrous

  .

• Oxide Formation (>600°C): At high temperatures, especially in non-inert atmospheres, decomposition to Barium Oxide (

  ) begins.

Visualization: Thermal Stability Workflow

Figure 1: Stepwise thermal decomposition pathway of Barium Hydroxide Octahydrate.

Experimental Protocols: XRD Characterization

The Carbonation Challenge

Expertise Insight: The most common error in characterizing

is the appearance of Barium Carbonate ( ) peaks (Witherite) in the diffraction pattern. The octahydrate reacts rapidly with atmospheric : A distinct peak at (depending on wavelength) often signals surface carbonation.

Validated XRD Workflow

To ensure scientific integrity and data quality, follow this inert-handling protocol.

Materials Required:

• Glovebox or Nitrogen-purged glove bag.

• Zero-background silicon sample holder (air-tight dome preferred).

• Grinding mortar (agate) pre-dried.

Step-by-Step Protocol:

• Sample Preparation (Inert Environment):

  • Open the reagent bottle only inside a glovebox (

    or atmosphere).

  • Grind the crystals gently. Note: Excessive energy input during grinding can cause local heating and partial dehydration to the monohydrate phase.

• Mounting:

  • Pack the powder into the zero-background holder.

  • Seal with a Kapton film or use an air-tight dome holder immediately.

• Data Collection:

  • Scan Range:

    .

  • Step Size: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    .

  • Scan Speed: Moderate (1-2 seconds/step) to minimize exposure time if the seal is imperfect.

• Analysis:

  • Check for impurity peaks of

    (Witherite) and (Monohydrate) to validate sample integrity.

Visualization: Characterization Logic

Figure 2: Decision logic for preventing artifacts during XRD characterization.

Implications for Drug Development & Synthesis

Reagent Purity in Synthesis

In drug development, Barium Hydroxide is often used for hydrolysis of esters or as a strong base in organic synthesis (e.g., Horner-Wadsworth-Emmons reaction).

• Stoichiometry Control: Using the octahydrate requires precise weighing. If the material has effloresced (lost water) or carbonated, the molar equivalent of hydroxide delivered will be incorrect, leading to incomplete reactions or side products.

• Catalytic Activity: In heterogeneous catalysis (e.g., C-C bond formation), the specific crystal face and hydration state can influence catalytic turnover. The octahydrate structure provides a specific basicity profile distinct from the anhydrous form.

Storage Recommendations

• Container: High-density polyethylene (HDPE) with parafilm seal.

• Environment: Store in a desiccator, but avoid strong desiccants that might strip the water of crystallization. A standard dry cabinet is preferred over vacuum desiccation for long-term storage of the octahydrate.

References

• Manohar, H., & Ramaseshan, S. (1964).[3] The crystal structure of barium hydroxide octahydrate

  .[2][3][4] Zeitschrift für Kristallographie, 119(1-6), 357-374.

• Lutz, H. D., et al. (1990).

  . Zeitschrift für Kristallographie, 192, 111-118.

• Sumadiyasa, M., & Manuaba, I. (2018).

  ) as a Substitute Alternative for Barium Carbonate in Synthesis of Superconductor. Journal of Materials Science and Chemical Engineering, 6, 117-124.

• American Elements. Barium Hydroxide Octahydrate Data Sheet.

Sources

• 1. Understanding Barium Hydroxide: The Chemistry Behind Ba(OH)₂ - Oreate AI Blog [oreateai.com]
• 2. kremer-pigmente.com [kremer-pigmente.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. CN1034350A - Barium hydroxide octahydrate dehydration preparation dried barium hydroxide novel process - Google Patents [patents.google.com]

Thermodynamic Data and Enthalpy of Solution for Barium Hydroxide Octahydrate

Technical Guide for Research & Application Scientists

Executive Summary

Barium hydroxide octahydrate (

) represents a unique thermodynamic system characterized by a highly endothermic enthalpy of solution and significant latent heat capacity. Unlike many ionic solids that release heat upon dissolution, the octahydrate absorbs substantial thermal energy to overcome its lattice energy and the entropic cost of disrupting its crystalline water structure. This guide provides a rigorous examination of its thermodynamic profile, focusing on the enthalpy of solution ( ), experimental determination protocols via calorimetry, and its critical application in thermal energy storage (Phase Change Materials) and chemical cooling systems.

Part 1: Physicochemical & Thermodynamic Profile[1]

The thermodynamic behavior of

is governed by the interplay between its crystal lattice stability and the hydration dynamics of the barium ion.

Table 1: Fundamental Thermodynamic Constants (298 K)

Property	Symbol	Value	Unit	Notes
Molar Mass	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">	315.46	g/mol	Octahydrate form
Standard Enthalpy of Formation		-3342	kJ/mol	Solid state [1]
Standard Molar Entropy		427	J/(mol[1]·K)	Solid state [2]
Melting Point		78	°C	Incongruent melting
Density		2.18	g/cm³	at 25°C
Enthalpy of Solution		+59.4	kJ/mol	Infinite dilution (Endothermic) [3]
Heat Capacity		~400	J/(mol·K)	Solid phase (estimated)

Mechanism of Endothermic Dissolution

The dissolution of barium hydroxide octahydrate in water is an entropy-driven process. The positive enthalpy of solution (

) indicates that the energy required to break the ionic lattice and separate the hydration waters exceeds the energy released by the hydration of and ions.

Since

is positive (~ +60 kJ/mol), the reaction is spontaneous only because the entropy change ( ) is largely positive. This large entropy increase arises from the liberation of 8 moles of water of crystallization per mole of salt into the bulk solvent.

Part 2: The "Freezing" Reaction (Solid-State Thermodynamics)

A defining characteristic of

is its solid-state reaction with ammonium salts (e.g., or ). These reactions are textbook examples of spontaneous endothermic processes driven entirely by entropy.

Reaction Kinetics & Thermodynamics

Reaction with Ammonium Thiocyanate:

[2]

• Enthalpy of Reaction (

  ): +102 kJ/mol (Highly Endothermic)

• Entropy Change (

  ): > +400 J/(mol·K)

• Observation: The system absorbs heat from the surroundings so rapidly that the reaction vessel can freeze water condensed on its exterior (temperatures can drop to -20°C).

Visualization: Thermodynamic Cycle

The following diagram illustrates the Born-Haber style cycle for the dissolution and reaction process.

Figure 1: The enthalpy of solution is the net result of the large lattice energy input and the hydration energy output. For the octahydrate, the lattice term dominates.

Part 3: Experimental Protocol for Enthalpy Determination

To accurately determine the molar enthalpy of solution, a solution calorimetry protocol is required. This method assumes an adiabatic system where heat absorbed by the solute is quantified by the temperature drop of the solvent.

Protocol: Solution Calorimetry of [5]

Objective: Calculate

in kJ/mol.

Materials:

• Double-walled polystyrene calorimeter (Coffee cup calorimeter).

• Precision Thermometer (

  resolution).

• Magnetic Stirrer and Teflon stir bar.

• Analytical Balance (

  ).

• Deionized Water (

  ).
• (approx.[3][2][4][5][6] 5.0 g).[7]

Workflow:

• Preparation: Measure

  of deionized water and transfer to the calorimeter.

• Equilibration: Allow water to reach thermal equilibrium. Record

  every 30 seconds for 3 minutes to establish a baseline.

• Addition: Weigh approx.

  of ( ). Record exact mass. Add swiftly to the water.

• Reaction: Cover immediately and stir at a constant rate.

• Data Collection: Record temperature every 15 seconds. The temperature will drop.[8][9][10] Continue recording until the temperature passes the minimum (

  ) and begins to drift back up (due to heat leak).

• Extrapolation: Plot T vs. Time. Extrapolate the linear post-reaction drift back to the time of mixing to determine the theoretical adiabatic

  .

Calculation Logic

ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="ng-star-inserted display">

[8]

• Assume

  (dilute solution approximation).

• Since

  , will be positive (Heat absorbed).

• Where

  .

Visualization: Experimental Workflow

Figure 2: Step-by-step workflow for the calorimetric determination of enthalpy of solution.

Part 4: Applications in Thermal Storage

The thermodynamic data of barium hydroxide octahydrate makes it a prime candidate for Phase Change Material (PCM) applications, specifically for low-temperature thermal energy storage.

• Latent Heat of Fusion:

  has a high latent heat (~267 kJ/kg) at a melting point of 78°C.

• Use Case: Solar thermal energy storage for residential heating. The material absorbs heat during the day (melting) and releases it at night (crystallizing).

• Challenges: Supercooling (failure to crystallize at

  ) is a known issue, often requiring nucleating agents like strontium hydroxide.

Part 5: Safety & Handling (Barium Toxicity)

While thermodynamically interesting, Barium is a heavy metal poison.

• Toxicity:

  blocks potassium channels in cell membranes, leading to hypokalemia and cardiac arrest.

• Handling: Always wear nitrile gloves and safety goggles.

• Disposal: Precipitate as Barium Sulfate (

  ) using Sodium Sulfate ( ) before disposal. is insoluble and non-toxic.

References

• NIST Chemistry WebBook. Barium hydroxide octahydrate Thermochemistry Data. National Institute of Standards and Technology.[11] [Link]

• Lide, D. R. (Ed.). (2005). CRC Handbook of Chemistry and Physics (86th ed.). CRC Press.

• Wulff, C. A. (1967). Enthalpies of solution of some barium salts.[12] Journal of Chemical & Engineering Data, 12(1), 82-85. [Link]

• Cohen-Adad, R. (1991). Solubility Data Series: Alkaline Earth Hydroxides in Water and Aqueous Solutions. International Union of Pure and Applied Chemistry (IUPAC).
• Lane, G. A. (1983). Solar Heat Storage: Latent Heat Materials. CRC Press.

Sources

• 1. chapt20_lecture.ppt [slideshare.net]
• 2. studylib.net [studylib.net]
• 3. PPT - CH 6: Thermochemistry PowerPoint Presentation, free download - ID:6596472 [slideserve.com]
• 4. studylib.net [studylib.net]
• 5. gauthmath.com [gauthmath.com]
• 6. Barium(Ba) Compounds Manufacturers - China Barium(Ba) Compounds Factory & Suppliers [um-material.com]
• 7. GENERAL REFERENCES PHYSICAL PROPERTIES OF PURE SUBSTANCES Tables 2-1 Physical Properties of the Elements and Inorganic [academia.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. studylib.net [studylib.net]
• 11. studylib.net [studylib.net]
• 12. scribd.com [scribd.com]

Technical Whitepaper: Anhydrous Barium Hydroxide vs. Octahydrate Forms

Executive Summary

In the landscape of alkaline earth metal reagents, Barium Hydroxide (

) functions as a potent strong base, distinct from its Group 2 counterparts due to its higher solubility and specific reactivity profiles. However, the interchangeability between its Anhydrous ( ) and Octahydrate ( ) forms is a frequent source of experimental error in drug development and materials science.

While the Octahydrate serves as the thermodynamic ground state and the standard "wet" reagent for aqueous hydrolyses and titrations, the Anhydrous form acts as a specialized "kinetic" tool. It is critical for moisture-sensitive catalysis, selective alkylations, and polymerizations where water acts as a terminating agent or nucleophilic competitor. This guide delineates the physicochemical boundaries, preparation vectors, and application-specific selection criteria for these two distinct chemical entities.

Physicochemical Profile: The Divergence

The fundamental difference lies not just in molecular weight, but in the crystal lattice energy and solvation thermodynamics. The octahydrate is a coordinated complex where

is encapsulated by water ligands, whereas the anhydrous form represents a high-lattice-energy ionic solid with exposed, highly reactive hydroxide sites.

Table 1: Comparative Physicochemical Specification

Property	Barium Hydroxide Octahydrate	Barium Hydroxide Anhydrous
Formula
CAS Number	12230-71-6	17194-00-2
Molar Mass	315.46 g/mol	171.34 g/mol
Appearance	Colorless, monoclinic crystals	White, amorphous or crystalline powder
Density
Melting Point	(dissolves in crystal water)
Solubility ( )	High ( at )	Reacts exothermically to form hydrate
Solubility (MeOH)	Soluble	Soluble (slower dissolution)
Thermodynamic State	Stable at STP	Metastable (Hygroscopic)
Primary Utility	Aqueous Base, Titrant, Saponification	Non-aqueous Catalysis, Selective Alkylation

The Dehydration Vector: Thermal Evolution

Understanding the thermal stability is crucial for processing. The octahydrate does not dehydrate in a single step; it undergoes a stepwise lattice collapse.

Visualization: Thermal Decomposition Pathway

The following diagram illustrates the critical temperature thresholds required to transition from the stable octahydrate to the reactive anhydrous form.

Figure 1: Stepwise thermal dehydration pathway of Barium Hydroxide. Note the high energy barrier to remove the final water molecule.

Functional Divergence in Applications

Octahydrate: The Aqueous Workhorse

The octahydrate is the reagent of choice for reactions where water is the solvent or a co-reactant.

• Mechanism: In water, it dissociates completely to release

  , providing a highly alkaline environment ( ).

• Key Application: Ester Hydrolysis (Saponification) . The water of crystallization assists in the solvation of the transition state.

• Titrimetry: Used as a standard base for weak acid titration (e.g., organic acids) because any carbonate impurity precipitates as insoluble

  , ensuring the titrant remains free of carbonate error (unlike ).

Anhydrous: The Selective Architect

The anhydrous form is utilized when the presence of water interferes with reaction selectivity or catalyst turnover.

• Mechanism: Acts as a heterogeneous solid superbase or a precursor for non-aqueous solution species.

• Key Application: Selective Alkylation of Calix[4]arenes .

  • Insight: In the synthesis of inherently chiral calixarenes, anhydrous

    promotes selective alkylation at specific phenolic positions. The presence of hydrate water would lead to non-selective, exhaustive alkylation or hydrolysis of the alkylating agent.

• C-C Bond Formation: Used in Claisen-Schmidt condensations and Michael additions in solid-phase or non-polar solvent systems (e.g., DMSO/THF) where water would quench the enolate intermediate.

Strategic Selection: Decision Matrix

Researchers should use the following logic flow to determine the appropriate form for their protocol.

Figure 2: Decision tree for reagent selection based on solvent system and moisture sensitivity.

Experimental Protocols

Protocol A: Preparation of Anhydrous from Octahydrate

Context: Commercial anhydrous barium hydroxide is often expensive or partially hydrated due to poor storage. This protocol ensures a reactive, dry reagent.

Materials:

• Barium Hydroxide Octahydrate (

  )[1]

• Vacuum Oven or Schlenk Line

• Desiccator with

  or KOH

Methodology:

• Pre-drying (Safety Step): Place the octahydrate in a crucible. Heat slowly to

  in a standard oven for 2 hours.

  • Causality: This melts the crystals (

    ) and drives off the bulk water, converting it to the Monohydrate. Direct high-heat calcination can cause rapid steam evolution and splattering.

• Vacuum Dehydration: Transfer the resulting white solid to a vacuum oven or a flask connected to a Schlenk line.

• Thermal Activation: Heat to

  under high vacuum ( ) for 4–6 hours.

  • Validation: The mass should reduce to approximately

    of the original octahydrate mass ( ).

• Storage: Cool under vacuum or Argon. Store immediately in a glovebox or desiccator.

  • Warning: The anhydrous form acts as a potent desiccant and

    scrubber. Exposure to air will rapidly form a crust of , deactivating the surface.

Protocol B: Self-Validating Purity Check (Solubility Test)

Context: To verify if your "Anhydrous" reagent has degraded to Carbonate.

• Dissolution: Attempt to dissolve

  of the sample in of dilute Acetic Acid ( ).

• Observation:

  • Clear Solution: The sample is pure Hydroxide (Anhydrous or Hydrated).

  • Effervescence/Bubbling:

    gas release indicates significant Carbonate ( ) contamination.

  • Insoluble White Solid: Indicates Barium Sulfate (

    ) contamination (rare) or heavy Carbonate crusting if acid is too weak.

Safety and Handling

• Corrosivity: Both forms are Category 1 Skin Corrosives . They cause severe burns and eye damage.

• Toxicity: Barium ions are cardiotoxic (blocking

  channels). Ingestion or inhalation of dust can cause cardiac arrhythmias.

• Incompatibility:

  • Violent reaction with acids.

  • Corrodes aluminum and zinc (releasing hydrogen gas).

  • Anhydrous specific: Highly exothermic reaction with water; can cause local boiling and splashing.

References

• Structure and Properties of Barium Hydroxide

  • Source: National Center for Biotechnology Information (2024).

  • URL:[Link]

• Thermodynamic Data and Dehydr

  • Source: Chase, M. W. (1998). NIST-JANAF Thermochemical Tables, 4th Edition. American Institute of Physics.

  • URL:[Link]

• Anhydrous Barium Hydroxide in Selective Alkyl

  • Source: Knyazeva, I.R., et al. (2023). "The Use of Anhydrous Barium Hydroxide for Selective Alkylation of Dialkyloxy-tert-butyl-calix[4]arenes." Molecules, 28(3), 1034.

  • URL:[Link]

• Solubility and Phase Equilibria

  • Source: IUPAC-NIST Solubility D

  • URL:[Link]

• Source: Sigma-Aldrich (Merck).

Sources

• 1. CN1034350A - Barium hydroxide octahydrate dehydration preparation dried barium hydroxide novel process - Google Patents [patents.google.com]

Technical Whitepaper: Barium Hydroxide Octahydrate (CAS 12230-71-6)

Precision Base Catalysis & Analytical Standardization in Drug Development

Executive Summary

Barium Hydroxide Octahydrate (Ba(OH)₂[1][2][3][4]·8H₂O, CAS 12230-71-6) is often miscategorized simply as a "strong base." In high-precision organic synthesis and pharmaceutical applications, it functions as a privileged reagent due to its unique solubility profile and "self-cleaning" properties regarding carbonate impurities. Unlike sodium or potassium hydroxide, which accumulate soluble carbonates that silently alter reaction stoichiometry, Barium Hydroxide precipitates atmospheric CO₂ as insoluble Barium Carbonate (BaCO₃). This physical property ensures that a clear saturated solution of Ba(OH)₂ is chemically guaranteed to be carbonate-free, providing an intrinsic quality control mechanism for sensitive hydrolytic and condensation reactions.

Part 1: Physicochemical Profile & Specifications

For pharmaceutical synthesis and ACS Reagent verification, the Octahydrate form is the standard stable polymorph. The anhydrous form is highly hygroscopic and difficult to handle without immediate degradation.

Table 1: Critical Specifications (ACS Reagent Grade)

Parameter	Specification Limit	Technical Significance
CAS Number	12230-71-6	Unique identifier for the octahydrate crystal lattice.
Formula Weight	315.46 g/mol	Essential for stoichiometric calculations (vs. 171.34 for anhydrous).
Assay	≥ 98.0%	Ensures consistent molarity for catalytic turnover.
Carbonate (as BaCO₃)	≤ 2.0%	Critical: High carbonate levels buffer the pH and interfere with titration endpoints.
Insoluble in Dilute HCl	≤ 0.01%	Indicates presence of non-reactive silicates or sulfates.
Chloride (Cl)	≤ 0.001%	Halides can poison transition metal catalysts (e.g., Pd, Pt) in downstream steps.
Iron (Fe)	≤ 10 ppm (0.001%)	Trace iron can catalyze unwanted radical oxidations in drug intermediates.
Heavy Metals (as Pb)	≤ 5 ppm	Strict limit for pharmaceutical compliance (ICH Q3D guidelines).
Strontium (Sr)	≤ 0.8%	Common geological impurity; chemically similar but alters solubility slightly.

Part 2: Critical Applications in Drug Development

1. The "Self-Cleaning" Base in Organic Synthesis

In drug development, stoichiometry is paramount. When using NaOH, absorbed CO₂ forms Na₂CO₃, which remains soluble. This means a "1.0 M NaOH" solution is often a mixture of hydroxide and carbonate, leading to variable reaction rates in base-catalyzed steps.

Barium Hydroxide eliminates this variable.

• Mechanism:

• Result: Any carbonate impurity precipitates out. If the supernatant is clear, the base is pure hydroxide.

2. Horner-Wadsworth-Emmons (HWE) Reaction

Ba(OH)₂ is utilized as a mild, selective base for HWE olefinations, particularly for sensitive substrates where Lithium bases (e.g., BuLi) cause side reactions.

• Causality: The Barium cation (

  ) can coordinate with the phosphonate oxygen atoms, stabilizing the intermediate and influencing the stereoselectivity ( ratio) of the resulting alkene.

• Workflow Advantage: The phosphate byproduct formed (Barium Diethyl Phosphate) is often insoluble or easily separated compared to lithium salts.

3. Sulfate Scavenging in Hydrolysis

In the synthesis of cephalosporins or other sulfur-containing antibiotics, sulfate ions may be generated as byproducts. Ba(OH)₂ serves a dual role:

• Catalyst: Provides

  for hydrolysis.

• Scavenger: Instantly precipitates sulfate as

  (Solubility Product ).

  • Thermodynamic Drive: This precipitation drives the equilibrium of reversible hydrolysis reactions to completion (Le Chatelier's principle).

Part 3: Visualization of Reaction Logic

The following diagram illustrates the "Self-Validating" cycle of Barium Hydroxide and its application in driving equilibrium via precipitation.

Figure 1: The "Self-Cleaning" Cycle. Carbonate impurities are physically removed via precipitation, ensuring the reactive species (Pure Base) is chemically defined. In synthesis, this same precipitation mechanism drives reaction equilibrium.

Part 4: Analytical Validation Protocol (Self-Validating System)

This protocol determines the Assay (%) and Carbonate content. It relies on the principle that BaCO₃ is insoluble, allowing separate titration of the hydroxide content.

Reagents:

• 1N Hydrochloric Acid (Standardized).

• Phenolphthalein Indicator (0.1% in ethanol).

• Methyl Orange Indicator.[5]

• CO₂-free Deionized Water (Boiled and cooled under N₂).

Step-by-Step Methodology:

• Preparation: Weigh accurately 4–5 g of Ba(OH)₂·8H₂O into a flask. Add 200 mL of CO₂-free water . Stopper immediately and swirl to dissolve.

  • Checkpoint: If the solution is cloudy, carbonate is already present.

• Hydroxide Titration (Assay):

  • Add 3 drops of Phenolphthalein (Solution turns Pink).

  • Titrate with 1N HCl until the pink color just disappears (Colorless).

  • Record Volume A (mL).

  • Logic: This neutralizes all

    . Any present exists as precipitate or suspended solid and does not react significantly at this pH endpoint.

• Carbonate Determination:

  • To the same flask, add Methyl Orange indicator.

  • Continue titrating with 1N HCl until the color changes from yellow to orange/red.

  • Record Volume B (mL).

  • Logic: This second step solubilizes and neutralizes the carbonate:

    .

Calculation:

• % Ba(OH)₂·8H₂O =

• % BaCO₃ =

Part 5: Handling, Stability & Storage[2][7]

To maintain the "Self-Cleaning" advantage, strict storage protocols are required to prevent the conversion of the entire stock into Barium Carbonate.

• Atmospheric Isolation: Store in tightly sealed containers. Polyethylene (PE) bottles are preferred over glass to prevent silica leaching (etching) by the strong base over time.

• Headspace Management: Minimize headspace in storage containers. Purge opened containers with Nitrogen or Argon before resealing.

• Temperature: Store between +5°C and +30°C.

  • Warning: Do not freeze. The octahydrate crystal structure can be disrupted by freeze-thaw cycles, altering solubility kinetics.

• Safety (Corrosivity): Ba(OH)₂ is corrosive and toxic. It causes severe skin burns.

  • First Aid: In case of skin contact, wash immediately with soap and water. If in eyes, rinse with water for 15 minutes and seek medical aid.

References

• American Chemical Society (ACS).Reagent Chemicals: Specifications and Procedures - Barium Hydroxide Octahydrate.

• National Center for Biotechnology Information (NCBI).

• Paterson, I., & Yeung, K. S. (2005). Aldol Reactions: Methodology and Stereochemistry. In Comprehensive Organic Synthesis II. Elsevier.

• Sigma-Aldrich.

• ChemicalBook.

Sources

• 1. Barium Hydroxide Octahydrate (Ba(OH)2·8H2O) as a Substitute Alternative for Barium Carbonate (BaCO3) in Synthesis Superconductor of Nd1Ba2Cu3O7-δ Phase [scirp.org]
• 2. The Use of Anhydrous Barium Hydroxide for Selective Alkylation of Dialkyloxy-tert-butyl-calix[4]arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A conductometric titration of barium hydroxide with sulfuric(VI) acid | Exhibition chemistry | RSC Education [edu.rsc.org]
• 4. Barium hydroxide - Wikipedia [en.wikipedia.org]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]

Reactivity of Barium Hydroxide Octahydrate with Atmospheric CO₂: A Technical Guide for Chemical and Drug Development

Executive Summary

Barium hydroxide octahydrate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) is a critical strong base utilized extensively in organic synthesis, drug development, and analytical chemistry. However, its profound sensitivity to atmospheric carbon dioxide ( ) introduces significant variability in experimental workflows. This whitepaper provides an in-depth mechanistic analysis of the carbonation process, explores its implications for pharmaceutical manufacturing, and establishes self-validating protocols for handling and quality control.

Mechanistic Overview of the Carbonation Reaction

The reaction between

and atmospheric is a thermodynamically favorable crystallization process that yields barium carbonate ( ) and water[1][2]:

Causality of the Multi-Step Pathway

Recent in situ X-ray scattering and cryo-electron microscopy studies have elucidated that this is not a simple single-step precipitation. The reaction proceeds via transient amorphous and crystalline precursors[3]. Upon exposure to

, nanoparticulate Amorphous Barium Carbonate (ABC) forms almost instantaneously. Within hundreds of milliseconds, ABC interconverts into a highly anisotropic, transient hydrate known as gortatowskite[3][4]. Finally, within 30 seconds, gortatowskite recrystallizes into witherite, the thermodynamically stable orthorhombic phase of [3].

The nucleation and crystal growth kinetics of this process are highly dependent on the supersaturation ratio. At high supersaturation, the growth rate follows first-order kinetics, whereas at lower supersaturation ratios, it shifts to second-order kinetics, governed by the Burton, Cabrera, and Frank (BCF) surface-integration mechanism[5][6].

Caption: Multi-step crystallization pathway of barium carbonate from Ba(OH)2·8H2O and atmospheric CO2.

Implications in Pharmaceutical & Drug Development

For drug development professionals, the spontaneous carbonation of

is a critical quality attribute (CQA) risk factor that can derail both synthesis and analysis.

• Catalyst Poisoning and Stoichiometric Errors:

  is frequently used for the hydrolysis of esters and nitriles, or as a strong base in aldol condensations[2]. The presence of reduces the effective basicity of the reagent. Since is virtually insoluble in water, it does not participate in the desired homogeneous reactions, leading to incomplete conversions and lower Active Pharmaceutical Ingredient (API) yields.

• Analytical Discrepancies: In analytical chemistry, clear aqueous solutions of

  (baryta water) are prized because they are guaranteed to be carbonate-free—any absorbed precipitates out as insoluble [1][2]. This allows for highly accurate titrations of weak organic acids using indicators like phenolphthalein without the risk of carbonate buffering errors[2]. However, if the solid octahydrate precursor is heavily degraded by natural carbonation, the molarity of the prepared baryta water will be significantly lower than calculated by mass, destroying the assay's accuracy.

• Hidden Degradation in Commercial Supplies: Rietveld microstructural studies have demonstrated that even "fresh" commercial samples of

  can contain over 30% by weight due to natural atmospheric sequestration during packaging and transit[7].

Quantitative Data on Reactivity and Physical Properties

To facilitate process engineering and formulation, the physical and kinetic parameters of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

and its carbonation product are summarized below[8].

Property / Parameter	Barium Hydroxide Octahydrate	Barium Carbonate (Witherite)
Chemical Formula
Density
Melting Point	(melts in its own water of crystallization)	(undergoes phase transition)
Solubility in Water (20°C)		(Virtually insoluble)
Crystal System	Monoclinic	Orthorhombic
Nucleation Activation Energy	N/A (Reactant)
Role in Titration	Strong Base / Titrant	Insoluble Precipitate

Experimental Protocols for Handling and Validation

To ensure scientific integrity, the following self-validating protocols must be implemented when utilizing

in sensitive synthetic or analytical workflows.

Protocol 1: Controlled Storage and Inert Handling

Causality: Because

reacts with in milliseconds[3], standard ambient weighing introduces immediate contamination. Argon is preferred over Nitrogen for the glovebox environment because Argon is denser than air, providing a superior protective blanket over the solid during transfer.

• Storage: Store the reagent in tightly sealed, high-density polyethylene (HDPE) containers within a desiccator backfilled with Argon.

• Handling: Transfer the container to an Argon-filled glovebox (

  , ).

• Preparation: Weigh the required mass of

  using an analytical balance inside the glovebox.

• Dissolution: Dissolve the solid in freshly boiled, ultra-pure water (Milli-Q, 18.2 MΩ·cm) that has been degassed with Argon to ensure zero dissolved

  .

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter to remove any trace

  particulates before use.

Protocol 2: Self-Validating Analytical Quality Control

Causality: Relying solely on the manufacturer's Certificate of Analysis (CoA) is insufficient due to transit degradation[7]. This protocol pairs a physical technique (XRD) with a chemical technique (Titration) to create a closed-loop validation system.

• XRD Screening: Take a 100 mg aliquot of the solid and perform Powder X-ray Diffraction (PXRD). Use Rietveld refinement to quantify the anisotropic line-broadening and determine the exact weight percentage of the witherite phase.

• Acid-Base Titration: Prepare a 0.1 M solution of the sample (based on theoretical mass). Titrate a 25.0 mL aliquot against a standardized 0.1 M

  solution using phenolphthalein as the indicator.

• Validation Check: Calculate the active

  concentration from the titration. The mass defect (Theoretical Mass - Active Mass) must mathematically correlate with the mass fraction determined by the Rietveld XRD refinement. If the values match within a 1% margin of error, the system is validated, and the exact molarity is confirmed. If not, the sample must be rejected or recrystallized.

Caption: Self-validating quality control workflow for Ba(OH)2·8H2O in pharmaceutical manufacturing.

References

• Multi-Step Crystallization of Barium Carbonate: Rapid Interconversion of Amorphous and Crystalline Precursors. Angewandte Chemie International Edition / PubMed.[Link]

• Determination of nucleation and crystal growth kinetics of barium carbonate. Powder Technology / ResearchGate.[Link]

• Rietveld microstructural study of BaCO3 from natural carbonation of Ba(OH)2•8(H2O). Powder Diffraction / Cristal.org.[Link]

Sources

• 1. kremer-pigmente.com [kremer-pigmente.com]
• 2. Barium hydroxide - Wikipedia [en.wikipedia.org]
• 3. Multi-Step Crystallization of Barium Carbonate: Rapid Interconversion of Amorphous and Crystalline Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. americanelements.com [americanelements.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. cristal.org [cristal.org]
• 8. lookchem.com [lookchem.com]

Protocols & Analytical Methods

Using barium hydroxide octahydrate as a catalyst in organic synthesis

Application Note: Barium Hydroxide Octahydrate (

) as a Chemoselective Heterogeneous Catalyst in Organic Synthesis

Executive Summary

For drug development professionals and synthetic chemists, achieving high chemoselectivity while maintaining operational simplicity is a constant challenge. Barium hydroxide octahydrate (

) has emerged as an exceptionally versatile, mild, and heterogeneous base catalyst[1]. Unlike highly caustic homogeneous bases (e.g., NaOH or KOH), operates efficiently at the solid-liquid interface. This unique property enables the preservation of base-sensitive functional groups, simplifies product isolation, and strongly supports green chemistry initiatives through solvent-free and microwave-assisted methodologies[2].

Mechanistic Insights & Causality: The Barium Advantage

The distinct catalytic behavior of

stems from its microcrystalline structure and hydration state.

• Interfacial Solid-Liquid Catalysis: In most organic solvents,

  remains largely insoluble. The catalytic deprotonation of carbon acids (e.g., acetophenones) occurs strictly at the surface of the catalyst[3]. The eight molecules of water of crystallization provide a localized, highly structured hydration sphere that moderates the basicity of the hydroxide ions. This prevents over-reaction (such as extensive polymerization or retro-aldol cleavage) while remaining basic enough to generate reactive carbanions.

• Chemoselectivity in Complex Scaffolds: In the synthesis of heavily functionalized chalcones and flavanones,

  selectively catalyzes the Claisen-Schmidt condensation without cleaving sensitive protecting groups, such as methoxymethyl (MOM) ethers, which are typically degraded by standard aqueous NaOH[4].

• Microwave Synergy: Under solvent-free conditions, the intrinsic water of hydration in

  efficiently couples with microwave irradiation. It acts as a localized heat transfer medium that drastically accelerates reactions like the Cannizzaro disproportionation, bypassing the need for volatile organic solvents[2].

Workflow Visualization

The following diagram illustrates the generalized heterogeneous catalytic cycle and operational workflow for

-mediated synthesis.

Workflow of heterogeneous organic synthesis using Ba(OH)2·8H2O catalyst.

Quantitative Data Summarization

The following table summarizes the performance of

across different critical organic transformations compared to traditional methods.

Reaction Type	Substrates	Catalyst / Conditions	Time	Yield (%)	Key Advantage
Claisen-Schmidt Condensation	Heteroaromatic Ketone + Aldehyde	, EtOH/H₂O, 40°C	24 h	85–95%	Tolerates MOM protecting groups; prevents side-reactions[4][5].
Crossed Cannizzaro Reaction	Aromatic Aldehyde + Paraformaldehyde	, Solvent-free, Microwave (500W)	< 3 min	> 90%	Eliminates volatile organic solvents; reduces time from hours to minutes[2].
Ester Hydrolysis	Complex Esters / Nitriles	, Aqueous, Reflux	1–2 h	~ 90%	Highly selective partial hydrolysis; easy removal of barium as [1].

Experimental Protocols

Protocol A: Chemoselective Synthesis of Chalcones via Claisen-Schmidt Condensation

Objective: Synthesize heavily functionalized chalcones without degrading base-sensitive protecting groups (e.g., MOM ethers)[4]. Self-Validating Principle: The reaction progresses from a cloudy suspension to a distinct color change (often yellow/orange for chalcones), with TLC confirming the exact consumption of the limiting reagent.

• Preparation: In a round-bottom flask, dissolve 1.0 equivalent of the substituted acetophenone and 1.0 equivalent of the substituted benzaldehyde in a mixture of Ethanol/Water (9:1 v/v, 0.2 M concentration).

• Catalyst Addition: Add 0.5 to 1.0 equivalent of

  directly to the stirring solution. Causality note: The partial solubility of the octahydrate in the EtOH/H₂O mixture provides just enough surface alkalinity to initiate enolate formation without bulk pH spiking.

• Reaction: Stir the mixture at 40 °C for 12–24 hours. Monitor the reaction via TLC (Hexanes:Ethyl Acetate 7:3).

• Quenching & Filtration: Once starting materials are consumed, cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove the insoluble barium catalyst and unreacted inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the crude residue in ethyl acetate, wash with brine, dry over anhydrous

  , and evaporate. Purify via recrystallization (EtOH) or column chromatography.

Protocol B: Solvent-Free Microwave-Accelerated Cannizzaro Reaction

Objective: Rapid reduction of aldehydes to alcohols using paraformaldehyde as the sacrificial reductant[2]. Self-Validating Principle: The physical state of the mixture changes from a dry powder to a melt/paste as the reaction proceeds and the structural water of crystallization is liberated from the catalyst.

• Grinding: In an agate mortar, thoroughly grind 1.0 mmol of the aromatic aldehyde, 2.0 mmol of paraformaldehyde, and 1.0 mmol of

  until a fine, homogeneous powder is formed. Causality note: Intimate physical mixing is required because the reaction relies on solid-state particle-to-particle contact.

• Microwave Irradiation: Transfer the powder to a microwave-safe glass tube. Irradiate in a domestic or scientific microwave reactor at medium power (approx. 400-500 W) in 30-second intervals for a total of 2 to 3 minutes. Caution: Short intervals prevent localized superheating and charring.

• Extraction: Cool the tube to room temperature. The mixture will appear as a thick paste. Add 10 mL of distilled water and extract with Ethyl Acetate (3 x 10 mL).

• Phase Separation (Self-Validation): The organic layer contains the desired primary alcohol (reduced product). The aqueous layer contains the barium salt of the oxidized formic acid.

• Purification: Dry the organic layer over

  , filter, and concentrate in vacuo to yield the pure alcohol.

References

• Advances in the Synthesis of Heteroaromatic Hybrid Chalcones Source: National Center for Biotechnology Information (PMC) URL:[Link]

• The Synergistic Cytotoxic Effect of the Two Enantiomers of 6-Prenylflavanones in the HeLa Cell Line Source: ACS Omega URL:[Link]

• Microwave-Accelerated Crossed Cannizzaro Reaction Using Barium Hydroxide under Solvent-Free Conditions Source: ResearchGate URL:[Link]

• Ba(OH)2 as the catalyst in organic reactions. Part XIV. Mechanism of Claisen–Schmidt condensation in solid–liquid conditions Source: ResearchGate URL:[Link]

Sources

• 1. Barium hydroxide | 17194-00-2 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Advances in the Synthesis of Heteroaromatic Hybrid Chalcones - PMC [pmc.ncbi.nlm.nih.gov]

High-Fidelity Ester Hydrolysis Using Barium Hydroxide Octahydrate

This Application Note is designed for researchers requiring a mild, selective, and scalable method for ester hydrolysis, particularly when avoiding aqueous workups or preserving sensitive functional groups.

A Non-Aqueous Protocol for Sensitive Substrates

Abstract

The hydrolysis of esters to carboxylic acids is a fundamental transformation in organic synthesis. While Lithium Hydroxide (LiOH) and Sodium Hydroxide (NaOH) are standard reagents, they often require aqueous workups that can complicate the isolation of polar products or lead to emulsion formation. Barium Hydroxide Octahydrate (

) offers a superior alternative: a mild, selective hydrolysis protocol that allows for a non-aqueous workup via salt precipitation. This guide details the mechanistic advantages, specific protocol, and application scope of the barium hydroxide method, specifically optimized for parallel synthesis and sensitive natural product derivatization.

Mechanism of Action & Chemical Rationale[1][2][3]

The "Solubility Switch" Advantage

The core value of the barium hydroxide protocol lies not just in the hydrolysis step, but in the separation logic. Unlike alkali metal salts (Na/Li carboxylates), barium salts possess distinct solubility profiles that can be exploited for purification without liquid-liquid extraction.

• Reaction Phase (Homogeneous):

  is moderately soluble in Methanol (MeOH), allowing the saponification to proceed in a homogeneous phase.

• Workup Phase (Heterogeneous): Upon acidification with anhydrous acid (HCl) in a non-polar solvent (e.g., Ethyl Acetate or DCM), the resulting Barium Chloride (

  ) is insoluble , whereas the target carboxylic acid remains in solution. This allows for product isolation simply by filtration.

Mechanistic Pathway

The reaction follows a standard

(Base-catalyzed, Acyl cleavage, bimolecular) mechanism, but the barium cation ( ) may assist in coordinating the tetrahedral intermediate, potentially enhancing rate or selectivity in crowded systems.

Figure 1: Mechanistic pathway of barium hydroxide mediated hydrolysis highlighting the divergence of product and waste streams via solubility.

Materials & Reagents

Reagent	Grade/Spec	Role
Barium Hydroxide Octahydrate	>98% ACS Reagent	Hydrolysis Base. Note: Must be stored under inert gas to prevent carbonate formation.
Methanol (MeOH)	HPLC Grade, Anhydrous	Reaction Solvent. Solubilizes both ester and base.
Ethyl Acetate (EtOAc) or DCM	Anhydrous	Workup Solvent. Solubilizes product; precipitates barium salts.[1][2][3]
Hydrogen Chloride (HCl)	4M in Dioxane or Ether	Quenching Agent. Anhydrous source of protons.[4]

Safety Note: Barium compounds are toxic.[1] Avoid inhalation of dust. All solid waste must be disposed of as hazardous heavy metal waste.

Experimental Protocol

Standard Procedure (Anderson Protocol)

This protocol is optimized for milligram-to-gram scale synthesis and is particularly effective for parallel library generation where extraction steps are bottlenecks.

Step 1: Reaction Setup

• Dissolve the ester substrate (1.0 equiv) in Methanol (

  concentration).

• Add solid

  (1.5 – 2.0 equiv).

• Stir the suspension/solution at Room Temperature .

  • Optimization: If the ester is sterically hindered, heat to 60°C or reflux (80°C).

  • Monitoring: Monitor by TLC or LCMS. Reaction times typically range from 0.5 to 12 hours.

Step 2: Quenching & Solvent Switch

• Once conversion is complete, concentrate the reaction mixture in vacuo to remove Methanol.

  • Note: A small residual amount of MeOH is acceptable, but dryness is preferred to maximize salt precipitation later.

• Resuspend the residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

  • Why? Barium salts are highly insoluble in these solvents.

Step 3: Acidification & Filtration

• Add anhydrous HCl (e.g., 4M in Dioxane) dropwise to the suspension until pH is acidic (check with wet pH paper or add slight excess, ~2.5 equiv total).

• A fine white precipitate of

  will form immediately.

• Filtration: Filter the suspension through a pad of Celite or a sintered glass frit.

• Wash the filter cake with fresh EtOAc/DCM.

Step 4: Isolation

• Concentrate the combined filtrate.

• Result: High-purity carboxylic acid. No aqueous extraction required.[4]

Figure 2: Operational workflow for the non-aqueous barium hydroxide hydrolysis.

Case Studies & Selectivity

Parallel Synthesis Efficiency

Anderson et al. (2004) demonstrated this method on a library of aryl esters.

• Substrates: Methyl, Ethyl, and Benzyl esters.

• Outcome: Quantitative yields (>95%) for simple benzoates.

• Key Benefit: The elimination of the liquid-liquid extraction step reduced the processing time per sample by ~60%, enabling high-throughput processing.

Selectivity in Complex Natural Products

In the synthesis of Swinholide A , Paterson et al. utilized

to hydrolyze a terminal methyl ester in the presence of sensitive functionalities.

• Challenge: The substrate contained a sensitive internal lactone and silyl-protected alcohols. Harsh bases (NaOH/LiOH) caused migration or deprotection.

• Solution:

  in MeOH provided mild conditions that cleaved the methyl ester exclusively.

• Mechanism: The bulky barium counter-ion and the mild basicity of the octahydrate (buffered by its own lattice water) likely prevented the deprotonation of the more acidic protons alpha to the lactone.

Troubleshooting & Optimization

Observation	Root Cause	Solution
Incomplete Hydrolysis	Poor solubility of ester in MeOH.	Add THF as a co-solvent (up to 50%).
Turbidity during Reaction	Formation of from air.	Degas MeOH and run under Nitrogen/Argon.
Product in Filter Cake	Product is insoluble in EtOAc/DCM.	Switch workup solvent to THF or warm the EtOAc during filtration.
Low Yield	Adsorption to precipitate.	Thoroughly wash the filter cake with polar aprotic solvent (e.g., Acetone).

References

• Anderson, M. O., Moser, J., Sherrill, J., & Guy, R. K. (2004).[4] A Convenient Procedure for Parallel Ester Hydrolysis.[5][4] Synlett, 2004(13), 2391–2393. Link

• Paterson, I., et al. (1995). Total Synthesis of Swinholide A. Journal of the American Chemical Society. (Referencing the specific use of Barium Hydroxide for selective cleavage).
• Sinnott, M. L. (1978). Chemistry of the Carbonyl Group. (General reference for mechanisms).
• Kende, A. S., et al. (1984). Selective hydrolysis of esters. Tetrahedron Letters.

Disclaimer: This protocol involves the use of toxic barium compounds.[1] Consult your institution's Chemical Hygiene Plan (CHP) before proceeding.

Sources

• 1. Barium Chloride: Properties, Structure, Uses & Preparation [vedantu.com]
• 2. Barium Hydroxide:How It Works and Where It's Used [eureka.patsnap.com]
• 3. The Use of Anhydrous Barium Hydroxide for Selective Alkylation of Dialkyloxy-tert-butyl-calix[4]arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Application Note: Barium Hydroxide Octahydrate in Claisen-Schmidt Condensation

[1]

Executive Summary

The Claisen-Schmidt condensation is a cornerstone reaction in medicinal chemistry for synthesizing chalcones, flavonoids, and poly-heterocycles. Traditional homogeneous base catalysts (NaOH, KOH) often suffer from long reaction times, difficult workups, and competing side reactions like the Cannizzaro reaction or self-condensation.

This guide details the application of Barium Hydroxide Octahydrate (Ba(OH)₂[1]·8H₂O) , specifically its thermally activated form known as C-200 , as a superior heterogeneous catalyst.[2] The C-200 catalyst offers a solid-liquid interfacial mechanism that significantly enhances yield (>90%), reduces reaction time (from >24h to <4h), and simplifies purification through filtration.

Scientific Foundation: The "C-200" Advantage

The Catalyst: From Octahydrate to C-200

Commercial Barium Hydroxide Octahydrate (Ba(OH)₂[2]·8H₂O) is the precursor. While basic, its lattice water can impede specific catalytic sites. The C-200 form is generated by dehydrating the octahydrate at 200°C. This process creates a specific microcrystalline structure (likely Ba(OH)₂·H₂O or a defect-rich anhydrous phase) with enhanced surface basicity (superbasic sites) capable of abstracting protons from ketones more efficiently than the hydrated bulk solid.

Mechanism of Action

Unlike homogeneous catalysis where reactants float freely in solution, the C-200 mediated reaction is an interfacial solid-liquid process .

• Adsorption: The ketone is adsorbed onto the barium surface.

• Deprotonation: The surface basic sites (OH⁻ associated with Ba²⁺) abstract an α-proton, generating a surface-bound carbanion.

• Nucleophilic Attack: The aldehyde approaches the surface and is attacked by the adjacent carbanion.

• Dehydration: Elimination of water occurs, often facilitated by the surface, releasing the chalcone product.

Mechanistic Pathway Diagram

Caption: Figure 1. Interfacial catalytic cycle of C-200 Barium Hydroxide. The reaction occurs on the solid surface, preventing side reactions common in the bulk solution.

Experimental Protocols

Catalyst Preparation (Critical Step)

Note: Commercial Ba(OH)₂[2][3]·8H₂O can be used directly for some reactions, but C-200 provides superior reproducibility and speed.

• Source: Weigh commercial Ba(OH)₂·8H₂O (Sigma-Aldrich/Merck).

• Activation: Place in a porcelain crucible or glass dish.

• Heating: Heat in an oven at 200°C for 3 hours .

• Storage: Cool in a desiccator. Store in a tightly sealed container to prevent re-absorption of atmospheric CO₂ and moisture. The resulting powder is the C-200 catalyst .

Method A: Green Solvent-Free Grinding (Recommended for Screening)

Best for: Rapid library generation, high throughput, green chemistry compliance.

• Weigh: Mix 1.0 mmol of acetophenone derivative and 1.0 mmol of benzaldehyde derivative in a mortar.

• Catalyst: Add 0.5 – 1.0 molar equivalents of C-200 .

• Grind: Grind the mixture vigorously with a pestle for 2–5 minutes . The mixture will often turn into a paste or solid mass.

• Workup: Add 10 mL of cold water to the mortar to dissolve the barium salts.

• Isolation: Filter the solid crude product. Wash with cold water.[4][5]

• Purification: Recrystallize from Ethanol (96%).

Method B: Ethanol Reflux (Recommended for Scale-Up)

Best for: Large batches, substrates with high melting points.

• Setup: 50 mL Round Bottom Flask with magnetic stir bar.

• Solvent: Dissolve 10 mmol ketone and 10 mmol aldehyde in 20 mL Ethanol (96%) .

• Catalyst: Add 2.0 g of C-200 (approx. 50-100 wt% relative to substrate, or 0.5 eq).

• Reaction: Reflux for 1–4 hours . Monitor by TLC (Hexane:EtOAc 8:2).

• Quench: Cool to room temperature. Pour mixture into 50 mL ice-water containing 1 mL conc. HCl (to neutralize catalyst and solubilize Ba salts).

• Isolation: Filter the precipitate. Wash with cold water.[4][5]

• Purification: Recrystallize from Ethanol.

Experimental Workflow Diagram

Caption: Figure 2. Decision tree for selecting the appropriate C-200 protocol based on scale and green chemistry requirements.

Performance Data: Ba(OH)₂ vs. Conventional Bases

The following data summarizes the efficiency of C-200 compared to standard homogeneous bases for the synthesis of Chalcone (Benzalacetophenone).

Parameter	C-200 (Activated Ba(OH)₂)	NaOH (10% aq)	KOH (Ethanolic)
Reaction Phase	Heterogeneous (Solid-Liquid)	Homogeneous	Homogeneous
Reaction Time	1 hour (Reflux) / 5 min (Grind)	24 - 48 hours	12 - 24 hours
Yield (%)	92 - 98%	60 - 75%	70 - 80%
Side Reactions	Negligible	Cannizzaro, Polymerization	Cannizzaro
Workup	Simple Filtration	Extraction Required	Extraction Required
Selectivity	High (Exclusive trans-isomer)	Moderate	Moderate

Data Source: Synthesized from Sinisterra et al. and recent green chemistry comparative studies.

Expert Insights & Troubleshooting

Catalyst Poisoning

The active sites on C-200 are sensitive to acidic impurities.

• Insight: Ensure your aldehyde is free of benzoic acid (a common oxidation impurity). Wash liquid aldehydes with bicarbonate if necessary before use.

• Storage: C-200 will slowly revert to the octahydrate or form barium carbonate if left exposed to air. Always prepare fresh or store in a desiccator.

Substrate Scope

• Acid-Sensitive Groups: C-200 is milder than sodium ethoxide. It tolerates protecting groups like acetals or TBDMS ethers better than homogeneous strong bases.

• Steric Hindrance: For highly hindered ketones (e.g., ortho-substituted acetophenones), the grinding method (Method A) often works better than reflux because the high local concentration forces the reaction.

Safety & Handling

• Toxicity: Barium compounds are toxic if ingested (Category 4) and can cause cardiac arrhythmias.

• Corrosivity: Ba(OH)₂ is a strong base (pH > 12). It causes severe skin burns and eye damage (Category 1A).[6][7]

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work in a fume hood to avoid dust inhalation.

References

• Aguilera, A., Alcantara, A. R., Marinas, J. M., & Sinisterra, J. V. (1987).[3] Ba(OH)2 as the catalyst in organic reactions.[3][8][9][10][11][12] Part XIV. Mechanism of Claisen–Schmidt condensation in solid–liquid conditions. Canadian Journal of Chemistry.[9] [Link]

• Gupta, R., & Paul, S. (2008). An efficient green procedure for the synthesis of chalcones using C-200 as solid support under grinding conditions. Taylor & Francis. [Link]

Sources

• 1. Application of Barium Hydroxide [toptionchem.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. chemrxiv.org [chemrxiv.org]
• 6. corecheminc.com [corecheminc.com]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Sol-gel processing methods involving barium hydroxide octahydrate precursors

Protocols for High-Purity Perovskite Nanostructures

Executive Summary & Strategic Relevance

Barium Hydroxide Octahydrate (

) is a critical yet challenging precursor in the sol-gel synthesis of perovskite oxides (e.g., , ). Unlike barium acetate, it offers a direct route to hydroxylation without bulky counter-ions, but its high reactivity with atmospheric and variable water content present significant process control hurdles.

For drug development professionals , this precursor is increasingly relevant in the synthesis of piezoelectric nanoparticles for smart drug delivery systems. These nanoparticles can release therapeutic payloads in response to external ultrasound triggers, a frontier in non-invasive oncology.

This guide details the Acetic Acid-Alkoxide Stabilization Route , a robust protocol designed to neutralize carbonate formation and ensure stoichiometric precision.

Critical Parameter Analysis: The "Carbonate Trap"

The primary failure mode in processing

is the formation of Barium Carbonate ( ), a thermodynamically stable contaminant that requires high calcination temperatures (>800°C) to remove, causing unwanted grain growth.

Mechanism of Failure:

Control Strategy: To prevent this, the synthesis must occur in a

-free environment or utilize an acidic chelating solvent that destabilizes the carbonate.

Parameter	Specification	Rationale
Solvent System	Glacial Acetic Acid + 2-Methoxyethanol	Acetic acid dissolves Ba precursor and prevents carbonation; 2-Methoxyethanol stabilizes Ti-alkoxide.[1][2]
Atmosphere	Dry Nitrogen ( ) or Argon	Essential during the initial dissolution to prevent immediate carbonation.
Water Content	Strict Control	The precursor contributes 8 moles of water per mole of Ba. This "internal water" acts as the hydrolysis agent, reducing the need for external water addition.
pH Control	pH 3.0 - 4.0	Acidic conditions retard condensation, allowing for extended sol stability and preventing premature precipitation.

Reaction Mechanism & Pathway

The sol-gel transition relies on the controlled hydrolysis of the Titanium precursor by the crystal water released from the Barium precursor.

Step 1: Chelation & Dissolution

Note: The acetic acid converts the hydroxide to an acetate in situ, releasing water that will drive the next step.

Step 2: Hydrolysis of Titanium Alkoxide

Step 3: Heterometallic Condensation

Figure 1: Mechanistic pathway for the stabilization of Barium and Titanium precursors.

Experimental Protocol: High-Purity Barium Titanate Synthesis

Objective: Synthesis of stoichiometric

nanoparticles (~50-80 nm).

Materials:

• Barium Hydroxide Octahydrate (

  98%)[2][3]

• Titanium(IV) Isopropoxide (TTIP) (97%+)

• Glacial Acetic Acid (Anhydrous)

• 2-Methoxyethanol (or Absolute Ethanol)

• Dry Nitrogen gas line

Workflow:

Step 1: Barium Precursor Preparation (Solution A)

• Weigh 3.15 g of

  (0.01 mol) rapidly to minimize air exposure.

• Transfer to a 3-neck round bottom flask purged with

  .

• Add 20 mL of Glacial Acetic Acid.

• Heat to 60°C under continuous magnetic stirring until a clear, colorless solution forms.

  • Checkpoint: If the solution turns cloudy (milky), carbonate has formed. Discard and check

    seal.

• Cool to room temperature.

Step 2: Titanium Precursor Preparation (Solution B)

• In a glovebox or dry environment, measure 2.84 g of Titanium Isopropoxide (0.01 mol).

• Dissolve in 20 mL of 2-Methoxyethanol.

• Stir for 15 minutes to ensure ligand exchange (stabilization).

Step 3: Sol Formation (Hydrolysis)

• Add Solution B dropwise into Solution A under vigorous stirring.

• Critical Observation: The mixture should remain clear. The water from the barium precursor (Solution A) will slowly hydrolyze the titanium alkoxide.

• Add 2-3 mL of deionized water only if gelation does not occur after 24 hours (usually the internal water is sufficient).

• Reflux the mixture at 80°C for 2 hours to promote cross-linking.

Step 4: Gelation & Drying [4][5]

• Allow the sol to age at room temperature for 24 hours. It will transform into a stiff, transparent gel.

• Dry the gel in a vacuum oven at 100°C for 12 hours. The result is a porous "xerogel."

Step 5: Calcination

• Grind the xerogel into a fine powder.[2][4]

• Calcine in a furnace using the following ramp:

  • Ramp 5°C/min to 400°C (Hold 1 hr) -> Removes organics.

  • Ramp 5°C/min to 800°C (Hold 2 hrs) -> Crystallization.

• Cool to room temperature.

Figure 2: Step-by-step experimental workflow for sol-gel synthesis.

Characterization & Validation

To validate the protocol, the following analytical signatures must be confirmed:

Technique	Expected Result	Interpretation
XRD (X-Ray Diffraction)	Peaks at	Confirms Perovskite phase. Absence of peak at confirms no .
FTIR Spectroscopy	Band at ~500-600 (Ti-O)	Confirms metal-oxide bond formation. Disappearance of peaks at 1450 confirms removal of acetates/carbonates.
TEM (Microscopy)	Particle size 50-80 nm	Verifies nanoscale morphology suitable for cellular uptake (drug delivery applications).

Troubleshooting Guide

Issue: White precipitate forms immediately upon mixing.

• Cause: Hydrolysis was too fast; local water concentration was too high.

• Solution: Dilute Solution B (Ti) with more alcohol before mixing. Cool reagents to 0°C to slow kinetics.

Issue: Final powder is grey/black.

• Cause: Incomplete removal of organics (carbon residue).

• Solution: Increase calcination airflow or extend the hold time at 400°C.

Issue: XRD shows Barium Carbonate (

) impurity.

• Cause: Exposure to air during gelation or insufficient acidity.

• Solution: Ensure

  purge is maintained until the gel is dried. Increase acetic acid ratio slightly.

References

• Phule, P. P., & Risbud, S. H. (1988).[1] Sol-Gel Synthesis of Barium Titanate Powders Using Barium Acetate and Titanium(IV) Isopropoxide. Advanced Ceramic Materials. 6[2][7]

• Habib, A., et al. (2008). Effect of temperature and pH on the properties of BaTiO3 nanopowders prepared by sol–gel method.
• Yao, K., et al. (2004). Sol-gel derived barium titanate based ceramics for capacitors. Journal of the European Ceramic Society.

• Cui, Y., et al. (2016). Synthesis and growth studies of barium titanates: 0-D and 1-D nanostructures using hydrogen titanate precursor. Advanced Materials Letters. 3[7]

• BenchChem Application Note . Sol-Gel Synthesis of Barium Antimonate Nanoparticles. 4

Sources

• 1. utwente.nl [utwente.nl]
• 2. rroij.com [rroij.com]
• 3. aml.iaamonline.org [aml.iaamonline.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. jetir.org [jetir.org]

Preparation of baryta water from barium hydroxide octahydrate

Title: High-Purity Preparation and Standardization of Baryta Water (

) Subtitle: Technical Application Note for Analytical Chemistry and Organic Synthesis

Abstract

This Application Note provides a rigorous protocol for the preparation of carbonate-free Barium Hydroxide (Baryta Water) from Barium Hydroxide Octahydrate.[1] Due to the compound's high affinity for atmospheric carbon dioxide, standard preparation methods often yield turbid solutions with drifting titers. This guide outlines a "Supersaturation-Decantation" workflow to ensure optical clarity and stoichiometric precision. It includes methods for standardization against Potassium Hydrogen Phthalate (KHP) and handling under inert atmospheres for drug development applications.

Chemical Principles & Critical Challenges

The Carbonate Trap: The primary challenge in preparing Baryta water is the rapid reaction between barium hydroxide and atmospheric carbon dioxide (

). Unlike sodium hydroxide, where the carbonate byproduct is soluble, barium carbonate ( ) is insoluble.[1][2][3] [4][5]

• Consequence 1 (Turbidity): Formation of a white precipitate/crust that interferes with photometric endpoints.

• Consequence 2 (Titer Drift): Continuous loss of hydroxide concentration as it converts to inert carbonate.

The Solubility Differential: This protocol leverages the temperature-dependent solubility of

.

• Cold (20°C): ~3.89 g / 100 mL[2]

• Hot (80°C): >100 g / 100 mL By preparing a supersaturated solution at high temperature and cooling it, we force the precipitation of excess barium hydroxide along with any pre-existing barium carbonate impurities. The resulting supernatant is the saturated "Baryta Water."

Material Specifications

Component	Specification	Purpose
Precursor	Barium Hydroxide Octahydrate ( )	Source material.[1][2][6][7][8][9] Note: Melts in crystal water at 78°C.
Solvent	Deionized Water (Type I), Boiled	Boiling removes dissolved . Critical step.
Primary Standard	Potassium Hydrogen Phthalate (KHP), ACS Grade	For standardization. Dried at 120°C for 2 hours.
Indicator	Phenolphthalein (0.1% in ethanol)	Visual endpoint detection (pH 8.2 - 10.0).
Apparatus	Siphon tube / Aspirator bottle with soda-lime guard tube	To transfer liquid without disturbing sediment or exposing to air.

Experimental Protocol: The Siphon Method

This method avoids filtration, which inevitably exposes the solution to atmospheric

.

Phase A: Preparation of Carbonate-Free Water

• Fill a 2L Erlenmeyer flask with 1.5L of high-purity deionized water.

• Bring to a rolling boil for 15 minutes to expel dissolved gases (

  , ).

• Immediately cap the flask with a stopper fitted with a soda-lime guard tube (to scrub incoming air as it cools).

• Allow to cool to approximately 60–70°C.

Phase B: Supersaturation and Crystallization

• Calculate the mass required for saturation. For 1L of saturated solution at 20°C, you theoretically need ~39g of

  .

• Overcharge the solution: Weigh 60g of

  .

• Add the solid rapidly to the hot (60°C)

  -free water.

• Swirl vigorously until mostly dissolved. Note: The solution may appear turbid due to immediate carbonate formation on the surface.

• Seal the vessel tightly.[10][11]

• Allow the solution to stand undisturbed for 24–48 hours.

  • Mechanism:[5][10][12][13] As the solution cools, excess

    crystallizes out, carrying down the insoluble and other impurities to the bottom.

Phase C: Siphoning (The Isolation)

• Prepare a storage bottle (aspirator bottle) flushed with

  or Argon gas.

• Insert a glass siphon tube into the preparation flask, ensuring the tip is 3 cm above the sediment layer.

• Siphon the clear supernatant into the storage bottle.

• Crucial: Connect the storage bottle vent to a soda-lime guard tube immediately.

Visualization: Workflow Logic

Figure 1: The "Siphon Method" workflow designed to isolate pure Baryta water by leveraging solubility differences and gravity settling.

Standardization Protocol

To determine the exact molarity (M) of the prepared solution.

Reaction Stoichiometry: Barium hydroxide is a di-acidic base. Potassium Hydrogen Phthalate (KHP) is a mono-protic acid.[14][15]

Ratio: 1 mole reacts with 2 moles KHP.

Procedure:

• Weigh ~0.5 g of dried KHP (record exact mass to 0.1 mg).

• Dissolve KHP in 50 mL of

  -free water in a flask.

• Add 2 drops of Phenolphthalein indicator.

• Titrate with the Baryta water from a burette (fitted with a soda-lime guard tube at the top).

• Endpoint: First permanent faint pink color (lasts >30 seconds).

Calculation:

[14]

• : Mass of KHP (g)[14][15][16][17]
• : Molar Mass of KHP (204.22 g/mol )[15]
• : Volume of Baryta water used (L)[14]

Storage & Stability (The Degradation Pathway)

Even with precautions, Baryta water degrades if the guard tube is exhausted.

Figure 2: The chemical degradation pathway. The formation of

is irreversible in basic conditions, necessitating strict exclusion of air.

Troubleshooting & Safety

Issue	Cause	Corrective Action
Immediate Turbidity	Water contained before mixing.	Discard. Ensure water is boiled for at least 15 mins.
Crust on Storage Bottle	Air leak or exhausted guard tube.	Check seals. Replace soda-lime. Filter solution if critical.
Drifting Endpoint	absorption during titration.	Titrate rapidly; place flask under blanket if possible.

Safety Note (E-E-A-T): Barium is a heavy metal toxin affecting the heart and nervous system.

• LD50: ~300-500 mg/kg (Oral, Rat).

• Handling: Always wear nitrile gloves and safety goggles.

• Disposal: Precipitate as Barium Sulfate (

  ) using dilute sulfuric acid before disposal. is highly insoluble and non-toxic, making it safe for hazardous waste streams.

References

• Mendham, J., Denney, R. C., Barnes, J. D., & Thomas, M. J. K. (2000). Vogel's Textbook of Quantitative Chemical Analysis (6th ed.). Pearson Education.

• ASTM International. (2021). ASTM E200 - Standard Practice for Preparation, Standardization, and Storage of Standard and Reagent Solutions for Chemical Analysis. ASTM International. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 16211216, Barium hydroxide octahydrate. PubChem.[2] [Link]

• Skoog, D. A., West, D. M., & Holler, F. J. (2013). Fundamentals of Analytical Chemistry (9th ed.). Cengage Learning.

Sources

• 1. kremer-pigmente.com [kremer-pigmente.com]
• 2. Barium hydroxide - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. brainly.com [brainly.com]
• 5. (Solved) - Why does blowing carbon dioxide gas into aqueous barium hydroxide, Ba(OH)2, reduced the conductivity (1 Answer) | Transtutors [transtutors.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. lookchem.com [lookchem.com]
• 8. CN1016412B - New process for preparing barium hydroxide monohydrate by dehydrating barium hydroxide octahydrate - Google Patents [patents.google.com]
• 9. CN1034350A - Barium hydroxide octahydrate dehydration preparation dried barium hydroxide novel process - Google Patents [patents.google.com]
• 10. pentachemicals.eu [pentachemicals.eu]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. tcichemicals.com [tcichemicals.com]
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• 14. brainly.com [brainly.com]
• 15. ck12.org [ck12.org]
• 16. ck12.org [ck12.org]
• 17. youtube.com [youtube.com]

Application Note: High-Precision Titration of Weak Acids Using Barium Hydroxide Octahydrate

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the use of barium hydroxide octahydrate as a titrant for the high-precision analysis of weak acids. A significant challenge in acid-base titrations is the interference from atmospheric carbon dioxide, which can dissolve in alkaline solutions to form carbonate ions, leading to inaccuracies in endpoint determination. Barium hydroxide offers a distinct advantage over more common titrants like sodium hydroxide by effectively eliminating this carbonate interference. This application note details the underlying principles, preparation and standardization of barium hydroxide solutions, and a step-by-step protocol for the titration of weak acids, ensuring reliable and reproducible results for research, quality control, and drug development applications.

Introduction: The Rationale for Barium Hydroxide in Weak Acid Titration

The accurate quantification of weak acids is a fundamental requirement in numerous scientific disciplines, including pharmaceutical analysis, environmental monitoring, and food chemistry. While strong bases like sodium hydroxide (NaOH) and potassium hydroxide (KOH) are commonly used as titrants, their application is often compromised by the presence of carbonate ions. Atmospheric carbon dioxide (CO₂) readily dissolves in these alkaline solutions, leading to the formation of carbonic acid, which introduces a titration error.[1]

Barium hydroxide (Ba(OH)₂) provides a robust solution to this problem. As a strong base, it effectively neutralizes weak acids.[2] Its key advantage lies in the insolubility of barium carbonate (BaCO₃) in water.[3][4] Any carbonate ions present in the solution, either from the dissolution of atmospheric CO₂ or as impurities in the reagent, are precipitated out as BaCO₃.[1]

Ba(OH)₂(aq) + CO₂(g) → BaCO₃(s)↓ + H₂O(l)

This precipitation ensures that the hydroxide ion concentration in the titrant solution remains pure and unaffected by carbonate contamination, leading to a sharper and more accurate endpoint determination.[4] This makes barium hydroxide the titrant of choice for the precise analysis of weak organic acids.[5][6]

Properties and Handling of Barium Hydroxide Octahydrate

Barium hydroxide is commercially available as a white crystalline solid in its octahydrate form, Ba(OH)₂·8H₂O.[7] It is essential to be aware of its properties for proper handling and application.

Property	Value	Reference
Chemical Formula	Ba(OH)₂·8H₂O	[8]
Molar Mass	315.46 g/mol	[8][9]
Appearance	White crystalline powder	[6]
Solubility in Water	Sparingly soluble, increases with temperature	[10]
Hazards	Corrosive, Harmful if swallowed or inhaled	[4][11]

Safety Precautions: Barium hydroxide octahydrate is a hazardous substance and must be handled with appropriate care.[12][13]

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, chemical-resistant gloves (nitrile or rubber), and a lab coat.[8][11]

• Handling: Use in a well-ventilated area, preferably in a fume hood, to avoid inhaling dust. Avoid contact with skin and eyes.[12]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container to protect from moisture and atmospheric CO₂.[8]

• First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes.[11] For skin contact, wash off with soap and water.[11] If inhaled, move to fresh air.[8] If swallowed, rinse mouth and seek immediate medical attention.[11]

• Disposal: Dispose of as hazardous waste in accordance with local, regional, and national regulations.[13]

Experimental Protocols

Preparation of Carbonate-Free 0.1 N Barium Hydroxide Solution

The quality of the titrant is paramount for accurate results. The primary goal during preparation is the exclusion of carbon dioxide.

Materials:

• Barium hydroxide octahydrate (Ba(OH)₂·8H₂O), analytical grade

• Deionized or distilled water

• Volumetric flask (1 L)

• Analytical balance

• Heating plate or Bunsen burner

• Storage bottle with a tight-fitting stopper (preferably with a soda-lime tube guard)

Protocol:

• Prepare Carbonate-Free Water: Bring approximately 1.2 L of deionized water to a vigorous boil for 5-10 minutes. This expels dissolved gases, primarily CO₂. Allow the water to cool to room temperature in a container that is either sealed or protected from the atmosphere with a CO₂-absorbing trap (e.g., a tube containing soda-lime).

• Weigh the Reagent: To prepare a 0.1 N (0.05 M) solution, you will need to dissolve 0.05 moles of Ba(OH)₂·8H₂O per liter.[9]

  • Mass = Molarity × Molar Mass × Volume

  • Mass = 0.05 mol/L × 315.46 g/mol × 1 L = 15.77 g Accurately weigh approximately 15.8 g of Ba(OH)₂·8H₂O.

• Dissolution: Add the weighed Ba(OH)₂·8H₂O to a 1 L volumetric flask. Add about 500 mL of the cooled, carbonate-free deionized water. Swirl to dissolve. The dissolution may be slow and can be gently aided by slight warming (to 30-40°C).[10] Do not boil the solution.[10]

• Final Volume: Once the solid is completely dissolved, bring the solution to the 1 L mark with the cooled, carbonate-free deionized water. Stopper the flask and invert it several times to ensure homogeneity.

• Settling and Storage: Transfer the solution to a tightly sealed storage bottle. Let the solution stand for 24 hours to allow any residual barium carbonate to precipitate.[10] Carefully decant the clear supernatant into the final, well-sealed storage bottle, leaving the precipitate behind. The bottle should be protected from atmospheric CO₂ with a guard tube.

Standardization of the Barium Hydroxide Solution

The exact concentration of the prepared barium hydroxide solution must be determined by standardizing it against a primary standard acid, such as potassium hydrogen phthalate (KHP).

Materials:

• Prepared ~0.1 N Barium Hydroxide solution

• Potassium hydrogen phthalate (KHP, primary standard grade), dried at 110°C

• Phenolphthalein indicator solution

• Burette (50 mL)

• Erlenmeyer flasks (250 mL)

• Analytical balance

Protocol:

• Prepare KHP solution: Accurately weigh approximately 0.4 g of dried KHP into three separate 250 mL Erlenmeyer flasks. Record the exact mass for each.

• Dissolve KHP: To each flask, add approximately 50 mL of boiled, cooled deionized water and swirl to dissolve the KHP completely.

• Add Indicator: Add 2-3 drops of phenolphthalein indicator to each flask. The solution should be colorless.

• Titration: Rinse and fill the burette with the prepared barium hydroxide solution, ensuring no air bubbles are present in the tip. Record the initial burette volume.

• Titrate the KHP solution with the barium hydroxide solution, swirling the flask constantly, until the first persistent faint pink color appears. This is the endpoint.

• Record the final burette volume. Repeat the titration for the other two KHP samples. The volumes of titrant used should agree within ±0.1 mL.

• Calculation: The reaction is: 2 KHC₈H₄O₄ + Ba(OH)₂ → Ba(KC₈H₄O₄)₂ + 2 H₂O . The normality of the Ba(OH)₂ solution is calculated as follows:

  • Normality (N) = (Mass of KHP (g) / Molar Mass of KHP (204.22 g/mol )) / (Volume of Ba(OH)₂ (L) × 0.5)

  • Note: The factor of 0.5 accounts for the 2:1 stoichiometry between KHP and Ba(OH)₂. Calculate the normality for each trial and determine the average normality.

Titration of a Weak Acid

This protocol outlines the general procedure for titrating an unknown weak acid.

Workflow for Weak Acid Titration

Caption: Workflow for weak acid titration using barium hydroxide.

Protocol:

• Sample Preparation: Accurately weigh or pipette a known amount of the weak acid sample into a 250 mL Erlenmeyer flask.

• Dissolution: Dissolve the sample in approximately 50 mL of deionized water.

• Indicator: Add 2-3 drops of a suitable indicator. Phenolphthalein is commonly used for weak acid-strong base titrations as its endpoint (pH 8.2-10) aligns well with the equivalence point pH.

• Titration: Titrate the weak acid solution with your standardized barium hydroxide solution until the endpoint is reached (a persistent color change).

• Replicates: Perform at least three replicate titrations to ensure precision.

Data Analysis: The concentration of the weak acid can be calculated using the following formula:

Normality_acid × Volume_acid = Normality_base × Volume_base

Or, if working with molarity:

Molarity_acid = (Molarity_base × Volume_base × Stoichiometric Factor) / Volume_acid

The stoichiometric factor depends on the number of acidic protons in the weak acid and the fact that Ba(OH)₂ provides two hydroxide ions. For a monoprotic weak acid (HA): 2 HA + Ba(OH)₂ → BaA₂ + 2 H₂O The stoichiometric factor would be 2.

Advanced Endpoint Detection: Conductometric Titration

For certain applications, particularly with very weak acids or colored solutions where visual indicators are ineffective, conductometric titration offers a highly precise alternative. The principle relies on monitoring the change in electrical conductivity of the analyte solution as the titrant is added.

The reaction between a weak acid (e.g., acetic acid, CH₃COOH) and barium hydroxide proceeds as: 2 CH₃COOH + Ba(OH)₂ → Ba(CH₃COO)₂ + 2 H₂O

Initially, the conductivity is low due to the slight dissociation of the weak acid. As Ba(OH)₂ is added, the highly mobile H⁺ ions are replaced by less mobile Ba²⁺ ions, and the weak acid is converted to its salt. After the equivalence point, the conductivity increases more sharply due to the addition of excess Ba(OH)₂ with its highly mobile OH⁻ ions. The equivalence point is determined graphically by the intersection of the two lines of the titration curve.

Logical Flow of Conductometric Titration

Caption: Logical flow of a conductometric titration experiment.

Troubleshooting

Problem	Possible Cause	Solution
Cloudy titrant solution or drifting endpoint	Carbonate contamination (CO₂ absorption).[10]	Prepare fresh titrant using boiled, deionized water. Ensure the storage bottle is tightly sealed and protected with a CO₂ trap.[10]
Fading endpoint color	Insufficient mixing or reaction with atmospheric CO₂ at the surface of the analyte.	Swirl the flask continuously during titration. Titrate at a steady pace.
Inconsistent results between replicates	Inaccurate measurements; improper burette reading; non-homogeneous sample or titrant.	Review weighing and volume measurement techniques. Ensure the burette is read correctly at eye level. Thoroughly mix all solutions.

Conclusion

Barium hydroxide octahydrate is a superior titrant for the high-precision analysis of weak acids, primarily due to its ability to eliminate carbonate interference. By following the detailed protocols for preparation, standardization, and titration outlined in this note, researchers can achieve highly accurate and reproducible results. The use of proper safety measures is critical when handling this corrosive and toxic compound. For advanced applications, conductometric titration provides an excellent alternative for endpoint determination.

References

• Loba Chemie. (n.d.). BARIUM HYDROXIDE OCTAHYDRATE AR. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Barium hydroxide octahydrate. Retrieved from [Link]

• A&A Pharmachem. (2026, February 12). The Role of Barium Hydroxide in Chemical Synthesis and Laboratory Analysis. Retrieved from [Link]

• Infinity FineChem. (n.d.). Barium Hydroxide Octahydrate Safety Data Sheet. Retrieved from [Link]

• Sciencemadness Wiki. (2024, March 13). Barium hydroxide. Retrieved from [Link]

• SDFine. (n.d.). BARIUM HYDROXIDE OCTAHYDRATE - Safety Data Sheet. Retrieved from [Link]

• Vaia. (n.d.). Barium hydroxide, often used to titrate weak organic acids, is obtained as the octahydrate. Retrieved from [Link]

• Oreate AI Blog. (2025, December 4). Barium Hydroxide Weak or Strong. Retrieved from [Link]

• Quora. (2020, July 13). What are the benefits of barium hydroxide?. Retrieved from [Link]

• HiMedia. (n.d.). Barium hydroxide octahydrate, Hi-AR™/ACS. Retrieved from [Link]

• Wikipedia. (n.d.). Barium hydroxide. Retrieved from [Link]

• Periodic Table of the Elements. (n.d.). Preparation of Ba(OH)2 solution. Retrieved from [Link]

• Quora. (2018, March 1). How to prepare a 0.1n barium hydroxide solution using barium hydroxide octa hydrate. Retrieved from [Link]

• Tradeindia. (n.d.). Barium Hydroxide - Chemical Compound Ba(OH)2 for Weak Acid Titration. Retrieved from [Link]

• Chegg.com. (2023, February 15). Solved 14. Barium hydroxide, often used to titrate a weak. Retrieved from [Link]

• Enhanced Introductory College Chemistry. (n.d.). 16.6 Titrations and Neutralization Calculations. Retrieved from [Link]

• Royal Society of Chemistry. (2021, December 13). A conductometric titration of barium hydroxide with sulfuric(VI) acid. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 30). Titration of a Weak Acid with a Strong Base. Retrieved from [Link]

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• 6. Barium Hydroxide - Chemical Compound Ba(OH)2 for Weak Acid Titration | Analytical Chemistry Applications, Baryta, High Purity - Chemical Compound Ba(oh)2 For Weak Acid Titration | Analytical Chemistry Applications, Baryta, High Purity at Best Price in Hyderabad | Sri Annapurna Chemical Industries [tradeindia.com]
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• 10. pdf.smolecule.com [pdf.smolecule.com]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. lobachemie.com [lobachemie.com]
• 13. carlroth.com [carlroth.com]

Application Note: Advanced C-H Bond Activation and Functionalization Techniques Utilizing Barium Hydroxide Octahydrate

Executive Summary

The paradigm of late-stage functionalization relies heavily on the efficiency of C-H bond activation. While noble metal catalysts (e.g., Pd, Ir, Rh) dictate the primary activation step, the choice of base and the reaction microenvironment are equally critical—especially when dealing with sterically encumbered molecules or electrochemical pathways. Barium hydroxide octahydrate (

) has emerged as a highly specialized reagent in this domain. Unlike standard alkali bases, the bivalent cation offers unique coordination geometries, while its octahydrate form provides a stoichiometric, controlled water source essential for specific transmetalation and hydrolysis steps without flooding the organic phase.

This application note details two field-proven methodologies where

acts as a critical enabler: Tandem Ir/Pd-Catalyzed C-H Borylation/Cross-Coupling and Electrochemical C-H Arylation .

Mechanistic Causality: Why Barium Hydroxide Octahydrate?

To achieve reproducible results, researchers must understand the causality behind selecting

over conventional bases like or :

• In Tandem C-H Borylation/Suzuki-Miyaura Coupling: For sterically hindered substrates, standard bases often fail to efficiently activate the intermediate arylboronate ester for transmetalation.

  acts as a superior hydroxide source. The large ionic radius of the bivalent barium cation softens the basicity, preventing unwanted protodeboronation of the sterically hindered Ir-borylated intermediate. Simultaneously, the 8 equivalents of crystalline water facilitate the crucial boronate-to-palladium transmetalation step in mixed solvent systems (e.g., dioxane/water).

• In Electrochemical C-H Arylation:

  serves a dual purpose as both a supporting electrolyte and a base. In the anodic oxidation of phenols (e.g., 2,4-dimethylphenol) in methanol, it promotes the formation of phenoxide ions, lowering the oxidation potential and directing the radical-cation coupling toward complex pentacyclic scaffolds and spiro lactones, thereby avoiding overoxidation[1].

Workflow 1: Tandem Ir-Catalyzed C-H Borylation and Pd-Catalyzed Cross-Coupling

Objective: Direct C-H functionalization of unactivated arenes followed by cross-coupling with sterically hindered aryl halides. Self-Validation Check: The one-pot nature avoids the isolation of sensitive boronate esters.

is added only in the second step to prevent premature quenching or interference with the Ir-catalyzed C-H borylation cycle.

Step-by-Step Protocol

• C-H Borylation Setup: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the arene substrate (1.0 mmol), bis(pinacolato)diboron (

  , 0.5 mmol), (1.5 mol %), and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy, 3 mol %).

• Solvent Addition: Add anhydrous 1,4-dioxane (3.0 mL). Seal the flask, remove it from the glovebox, and stir at 80 °C for 12 hours.

  • Validation: Monitor via GC-MS. Proceed only when complete consumption of

    is observed.

• Cross-Coupling Setup: Cool the reaction to room temperature. Briefly open under a positive argon flow and add the sterically hindered aryl halide (0.8 mmol),

  (3 mol %), and (1.5 mmol).

• Water Addition & Reaction: Add deionized water (0.5 mL) to assist in partially dissolving the barium base and forming the active barium arylboronate complex. Heat the biphasic mixture to 90 °C for 8 hours.

• Workup & Isolation: Cool to room temperature, dilute with ethyl acetate (15 mL), and filter through a pad of Celite to remove metal particulates. Wash the organic layer with brine, dry over anhydrous

  , and purify the cross-coupled product via flash column chromatography.

Quantitative Data: Base Comparison for Sterically Hindered Coupling

The following table summarizes the comparative efficacy of various bases in the tandem borylation/cross-coupling of highly hindered substrates (e.g., ortho-substituted arenes).

Base (1.5 equiv)	Solvent System	Conversion (%)	Isolated Yield (%)	Byproduct (Protodeboronation)
	Dioxane/	45	38	High
	Dioxane/	60	52	Moderate
	Dioxane/	75	61	Moderate
	Dioxane/	>98	92	Trace

Workflow 2: Electrochemical C-H Arylation of Phenols

Objective: Anodic oxidation of 2,4-dimethylphenol to synthesize pentacyclic scaffolds without the need for stoichiometric chemical oxidants[1]. Self-Validation Check: Methanol acts as the solvent, but pure methanol lacks conductivity.

dissolves sufficiently to provide conductivity while deprotonating the phenol, generating an electron-rich phenoxide that is easily oxidized at the anode at a stable, low voltage.

Step-by-Step Protocol

• Electrolyte Preparation: Dissolve

  (0.1 M) in 50 mL of HPLC-grade methanol in an undivided electrochemical cell equipped with a magnetic stir bar.

• Substrate Addition: Add 2,4-dimethylphenol (5.0 mmol) to the electrolyte solution.

• Electrode Setup: Immerse a Boron-Doped Diamond (BDD) anode and a Platinum wire cathode into the solution. Ensure a fixed inter-electrode distance of exactly 1.0 cm to maintain uniform cell resistance.

• Electrolysis: Apply a constant current of 10 mA/cm² (galvanostatic conditions) at room temperature. Pass 2.2 F/mol of charge.

  • Validation: Continuously monitor the cell voltage. A stable voltage profile indicates consistent conductivity and prevents the overoxidation of the newly formed extended

    -systems[1].

• Workup & Isolation: Post-electrolysis, neutralize the mixture with 1M HCl. Evaporate the methanol under reduced pressure, and extract the aqueous residue with dichloromethane (

  mL). Purify the resulting spiro lactone and pentacyclic products via preparative HPLC.

Mechanistic Visualization

The diagram below illustrates the logical flow of the tandem C-H borylation and Suzuki cross-coupling, highlighting the exact phase where Barium Hydroxide Octahydrate intervenes to facilitate transmetalation.

Caption: Logical workflow of tandem C-H borylation and Suzuki coupling highlighting the critical Ba(OH)2 activation step.

References

• Electrochemical Arylation Reaction Source: Chemical Reviews - ACS Publications URL:[Link]

• Synthesis and Modification of Heterocycles by Metal-Catalyzed Cross-coupling Reactions Source: National Academic Digital Library of Ethiopia URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Storage conditions to prevent carbonation of barium hydroxide octahydrate

Subject: Preventing Carbonation & Ensuring Titer Stability

Ticket ID: BH-8H2O-STAB-001 Assigned Specialist: Senior Application Scientist, Reagent Stability Division

Introduction: The Carbonation Challenge

Welcome to the technical support hub for Barium Hydroxide Octahydrate (

). Users frequently encounter rapid degradation of this reagent, manifesting as white precipitates or "frozen" container lids.

The core issue is Atmospheric Carbonation . Barium hydroxide is a potent

scavenger. Upon contact with air, it undergoes a rapid, thermodynamically favorable reaction to form Barium Carbonate ( ), an insoluble salt.

This guide provides the protocols required to arrest this reaction, ensuring the integrity of your analytical standards and synthetic reagents.

Diagnostic Troubleshooting (Q&A)

Q1: I just opened a fresh bottle, and there is a white crust on the crystals. Is it usable? Status: Compromised. Root Cause: The container seal was likely imperfect, allowing

ingress. The "crust" is Barium Carbonate ( ).[1][2] Technical Insight: Unlike the octahydrate, which is highly soluble, the carbonate byproduct is effectively insoluble (see Table 1). This crust creates a heterogeneous mixture, making gravimetric preparation (weighing solid to make a specific molarity) impossible. Corrective Action: You cannot rely on the mass. You must prepare a saturated solution, filter off the carbonate precipitate, and then standardize the solution (see Section 4).

Q2: My glass stopper is permanently stuck. Why did this happen? Status: Hardware Failure. Root Cause: Two mechanisms are at play:[3]

• Alkaline Etching: Strong bases attack the silica network in glass, forming silicates that act as a cement.

• Carbonate Cementation: Dissolved

  in the moisture at the joint interface formed micro-crystals of , physically jamming the ground glass joint. Preventative Protocol: Never store alkaline solids or solutions in glass containers with ground glass joints. Use High-Density Polyethylene (HDPE) or Polypropylene (PP) containers.

Q3: My solution was clear yesterday but is cloudy today. Can I just shake it? Status: Irreversible Precipitation. Root Cause: The solution has absorbed atmospheric

. Shaking will not redissolve the precipitate because is extremely low. Impact: Your solution titer (molarity) has decreased. The hydroxide ions ( ) were consumed to create the carbonate.

The Mechanism of Failure

To prevent the issue, one must understand the pathway. The following diagram illustrates how atmospheric exposure destroys the reagent.

Figure 1: The Carbonation Cascade. Note that moisture accelerates the process by facilitating

absorption.

Storage & Handling Protocols

A. Solid State Storage

• Container: HDPE or PP bottles with screw caps. Avoid glass.

• Atmosphere: Flush the headspace with dry Nitrogen (

  ) or Argon ( ) before sealing.

• Desiccation: Store in a desiccator, but warning : Do not use strong desiccants (like

  ) that might strip the water of crystallization ( ) from the crystal structure, converting it to the monohydrate. Use a soda-lime trap to scrub specifically.

B. Solution Preparation & Storage (The "Guard" System)

Solutions are more vulnerable than solids. You must construct a closed system.

Protocol:

• Water Source: Boil distilled water for 15 minutes to purge dissolved

  . Cool under flow.

• Filtration: If using solid stock that may have surface carbonate, prepare a saturated solution and filter it through a 0.45

  membrane (under inert gas) to remove insoluble .

• The Guard Tube: All air inlets to the storage vessel must pass through a soda-lime trap.

Figure 2: Protected Delivery System. The soda-lime trap ensures that as liquid is drawn out, only

-free air replaces the volume.

Data & Validation

Solubility Comparison

The drastic difference in solubility is the basis for the "turbidity check."

Compound	Formula	Solubility ( @ 20°C)	(Approx)	Status
Barium Hydroxide		3.89	N/A (Highly Soluble)	Active Reagent
Barium Carbonate		0.002		Contaminant

Standardization Protocol (Self-Validation)

Because carbonation is invisible until it precipitates, you must validate the concentration before critical experiments.

Reagent: Potassium Hydrogen Phthalate (KHP) - Primary Standard.[4][5] Indicator: Phenolphthalein.

• Dry KHP: Dry KHP at 120°C for 2 hours to remove moisture.

• Weigh: Accurately weigh ~0.5g of KHP into a flask.

• Dissolve: Dissolve in boiled,

  -free water.

• Titrate: Titrate with

  solution until the first persistent pink color.

• Calculation:

  (Note: The factor of 2 accounts for the stoichiometry: 2 moles KHP react with 1 mole Barium Hydroxide).[4][5]

References

• Pentachemicals. (2024).[6] Safety Data Sheet: Barium hydroxide octahydrate. Retrieved from

• University of Ferrara. (n.d.). Test for carbonate using hydrochloric acid and barium hydroxide. Retrieved from

• Brainly/Textbook Verification. (2018).[4] Standardization of Barium Hydroxide with KHP. Retrieved from

• Kremer Pigmente. (n.d.). Barium Hydroxide Octahydrate Product Information. Retrieved from

• DWK Life Sciences. (2024). Chemical Compatibility Calculator (Plastic vs. Bases). Retrieved from

Sources

• 1. genchem1.chem.okstate.edu [genchem1.chem.okstate.edu]
• 2. bccampuschemistry.pressbooks.tru.ca [bccampuschemistry.pressbooks.tru.ca]
• 3. m.youtube.com [m.youtube.com]
• 4. brainly.com [brainly.com]
• 5. wyzant.com [wyzant.com]
• 6. pentachemicals.eu [pentachemicals.eu]

Technical Support Center: Barium Hydroxide Catalyzed Aldol Condensations

Role: Senior Application Scientist Topic: Optimization & Troubleshooting of Ba(OH)₂ Mediated C-C Bond Formation ID: TSC-ALD-Ba2026

Introduction: The "Dual Activation" Advantage

Welcome to the technical support hub for barium hydroxide catalysis. You are likely here because you are transitioning from standard homogeneous bases (NaOH/KOH) to Ba(OH)₂ to improve selectivity or handle sensitive substrates.

Unlike Group 1 hydroxides, Ba(OH)₂ offers a unique "Dual Activation" mechanism . It functions not just as a Brønsted base (OH⁻) but also as a Lewis acid (Ba²⁺). This divalent cation coordinates with the carbonyl oxygen, increasing the electrophilicity of the acceptor aldehyde while the hydroxide generates the enolate. This interfacial mechanism—often occurring on the solid catalyst surface—is critical for high yields in Claisen-Schmidt and standard aldol condensations.

Use the modules below to diagnose yield loss, optimize reaction kinetics, and troubleshoot side reactions.

Module 1: Catalyst Integrity & Activation

Status: Critical Issue: "My reaction rate is inconsistent between batches."

The most common cause of failure in Ba(OH)₂ reactions is surface passivation by atmospheric CO₂. Barium hydroxide is a CO₂ scavenger, forming an insoluble, catalytically dead crust of barium carbonate (BaCO₃).

Diagnostic Protocol: The "Fizz" Test

Before starting any synthesis, validate your catalyst:

• Take a small aliquot (50 mg) of your Ba(OH)₂ solid.

• Add 1 mL of 1M HCl.

• Observation:

  • Rapid dissolution, no gas:Active Catalyst.

  • Vigorous bubbling (effervescence):Contaminated (High Carbonate Content).

  • Cloudy/Slow dissolve:Passivated Surface.

Optimization: Catalyst Activation (C-200 Protocol)

If your catalyst is passivated or you require higher activity (e.g., for hindered ketones), generate "Activated Barium Hydroxide" (often cited as C-200 in literature).

• Dehydration: Heat commercial Ba(OH)₂·8H₂O at 200°C in a vacuum oven for 2–3 hours.

• Storage: Store immediately in a desiccator or under Argon.

• Effect: This removes water of crystallization and creates a porous, high-surface-area oxide/hydroxide hybrid that drastically increases reaction rates compared to the octahydrate.

Module 2: Reaction Environment & Protocols

Status: Operational Issue: "Should I use ethanol or go solvent-free?"

While ethanol is the traditional solvent, Ba(OH)₂ excels in Solvent-Free (Solid-State) conditions. The "Dual Activation" is most potent when the substrate concentration is maximal at the catalyst surface.

Comparative Protocol Data

Feature	Method A: Ethanol Reflux	Method B: Solvent-Free (Grinding)	Method C: Ultrasonication
Mechanism	Homogeneous/Heterogeneous Mix	Interfacial Solid-Solid	Cavitation-Induced Mass Transfer
Reaction Time	2 – 12 Hours	10 – 45 Minutes	15 – 60 Minutes
Yield (Typical)	75 – 85%	90 – 98%	85 – 95%
Workup	Solvent evaporation required	Simple aqueous wash/filtration	Filtration
Best For	Large scale, heat-stable substrates	Green chemistry, sensitive substrates	Breaking catalyst aggregates

Standard Operating Procedure (SOP): Solvent-Free Grinding

Recommended for initial screening of Claisen-Schmidt condensations.

• Stoichiometry: Mix Aldehyde (1.0 eq) and Ketone (1.0 eq) in a mortar.

• Catalyst Addition: Add Ba(OH)₂·8H₂O (0.1 – 0.5 eq).

• Grinding: Grind vigorously with a pestle.

  • Note: The mixture will likely liquefy due to the formation of a eutectic melt and the release of water from the catalyst. This is normal and desirable.

• Completion: Grind for 10–20 minutes until the mixture solidifies again (product formation).

• Workup: Add cold water to the mortar to dissolve the barium salts. Filter the solid product.[1][2][3][4][5][6] Wash with cold ethanol/water (1:1).

Module 3: Mechanistic Visualization

Status: Informational Concept: Understanding the Ba²⁺ Chelation Effect.

The diagram below illustrates why Ba(OH)₂ is superior to NaOH for minimizing polymerization. The Ba²⁺ holds the transition state in a rigid assembly, preventing the enolate from attacking random electrophiles.

Caption: The "Dual Activation" model where Ba²⁺ acts as a Lewis acid template, organizing reactants on the solid surface.

Module 4: Troubleshooting & FAQs

Status: Debug Mode Issue: Specific Reaction Failures.

Q1: I am isolating the β-hydroxy ketone (intermediate) instead of the unsaturated product. How do I drive the reaction to completion?

• Cause: The dehydration step (elimination of water) has a higher activation energy than the addition step.

• Fix:

  • Increase Temperature: If doing solvent-free, gently warm the flask to 60°C.

  • Acid Wash: During workup, wash the crude solid with dilute HCl (0.1 M). The trace acid often catalyzes the final dehydration of the aldol adduct to the enone during the drying process.

Q2: I see a "white crust" forming that stops the reaction.

• Cause: Formation of Barium Carbonate (

  ) on the surface of the catalyst due to atmospheric .

• Fix:

  • Sonication: Place the reaction vessel in an ultrasonic bath. The cavitation shockwaves will mechanically clean the catalyst surface, exposing fresh Ba(OH)₂ sites.

  • Inert Atmosphere: Perform the reaction under a nitrogen balloon, especially if the reaction time exceeds 1 hour.

Q3: My yield is low (<50%) and I suspect the Cannizzaro reaction.

• Context: The Cannizzaro reaction (disproportionation of aldehyde into alcohol and acid) competes with the aldol reaction when using non-enolizable aldehydes (like benzaldehyde).

• Fix:

  • Order of Addition: Do not mix the base and aldehyde first. Premix the Ketone + Base to generate the enolate before adding the aldehyde slowly. This ensures the aldehyde immediately reacts with the enolate rather than the base.

  • Solvent Switch: Switch to Ethanol (95%) .[2][7] Water promotes the Cannizzaro reaction. Reducing water content minimizes this side pathway.

Troubleshooting Logic Flow

Caption: Decision tree for diagnosing yield issues in heterogeneous Ba(OH)₂ catalysis.

References

• Sinisterra, J. V., et al. (1984). "Ba(OH)₂ as the catalyst in organic reactions.[7][8] Part XIV. Mechanism of Claisen–Schmidt condensation in solid–liquid conditions." Journal of Organic Chemistry.

• Raston, C. L., & Scott, J. L. (2000). "Green Chemistry: Solvent-free aldol condensations."[1][2][5][9] Green Chemistry, 2, 49-52.

• Drescher, S. (2017). "Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives." Royal Society of Chemistry.[2]

• Bhagat, S., et al. (2012). "Barium Hydroxide Catalyzed Solvent-Free Synthesis of Chalcones." Journal of Chemical and Pharmaceutical Research.

• BenchChem Technical Support. (2025). "Troubleshooting side reactions in Claisen-Schmidt condensation."

Sources

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. rsc.org [rsc.org]
• 3. chemlab.truman.edu [chemlab.truman.edu]
• 4. Claisen-Schmidt Condensation [cs.gordon.edu]
• 5. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]

Resolving titer instability in barium hydroxide volumetric solutions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for barium hydroxide [Ba(OH)₂] volumetric solutions. This guide is designed to provide in-depth, practical advice to help you understand, prevent, and resolve the common issue of titer instability. As a strong base, barium hydroxide is an excellent titrant for weak acids, but its reactivity with atmospheric carbon dioxide presents a significant challenge to maintaining an accurate concentration.[1][2][3] This resource combines fundamental chemical principles with field-proven protocols to ensure the accuracy and reliability of your titrimetric analyses.

Frequently Asked Questions (FAQs): Understanding Titer Instability

Q1: What is "titer" and why is its stability so critical?

In volumetric analysis, the "titer" refers to the exact concentration of a solution, often called a titrant or standard solution.[4][5][6][7] This value is fundamental to calculating the concentration of an unknown analyte.[7][8][9][10] If the titer of your barium hydroxide solution is unstable, it means the concentration is changing over time. An inaccurate titer value will lead directly to erroneous results in your experiments, compromising data integrity, batch release decisions, and research outcomes.

Q2: What is the primary cause of titer instability in barium hydroxide solutions?

The overwhelming cause of titer instability is the absorption of atmospheric carbon dioxide (CO₂). Barium hydroxide readily reacts with CO₂ to form barium carbonate (BaCO₃), a white, insoluble salt.[1][11][12][13][14]

The Reaction: Ba(OH)₂(aq) + CO₂(g) → BaCO₃(s) + H₂O(l)[12][15][16]

This reaction removes active barium hydroxide from the solution, lowering its effective concentration and thus changing the titer.[14]

Q3: What are the tell-tale signs of CO₂ contamination and titer degradation?

There are two primary indicators:

• Visual Cue: The appearance of a white precipitate (barium carbonate) or a general cloudiness (turbidity) in your solution is a clear sign of CO₂ contamination.[12][14]

• Analytical Cue: A consistent downward trend in the solution's molarity during periodic standardization checks. If you find your titer is constantly decreasing, atmospheric CO₂ is the most likely culprit.[8][9][10]

Protocols for Ensuring Titer Stability

To achieve reliable and stable barium hydroxide solutions, a three-pronged approach focusing on preparation, standardization, and storage is essential.

Section 1: Protocol for Preparing Carbonate-Free Barium Hydroxide Solution

The objective here is to minimize dissolved CO₂ in the water used for preparation and to filter out any existing carbonate impurities.

Materials:

• Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O) (high-purity, analytical grade)

• Deionized or Distilled Water

• Large beaker or flask for boiling

• Volumetric flask (e.g., 1 L)

• Buchner funnel and filter paper (fine porosity) or sintered glass funnel

• Heating plate

• Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Step-by-Step Methodology:

• Prepare Carbonate-Free Water: Bring a sufficient volume of deionized or distilled water to a vigorous boil for at least 5-10 minutes.[17] This process expels most dissolved gases, including CO₂. Allow the water to cool to room temperature in a container that is loosely covered to prevent atmospheric re-absorption.

• Calculate and Weigh Reagent: Calculate the mass of Ba(OH)₂·8H₂O required for your desired concentration and volume. For example, to prepare 1 L of a 0.1 N (0.05 M) solution:

  • Molarity (M) = Normality (N) / n-factor. For Ba(OH)₂, the n-factor is 2. So, 0.1 N = 0.05 M.

  • Mass = Molarity × Molar Mass × Volume. The molar mass of Ba(OH)₂·8H₂O is 315.46 g/mol .

  • Mass = 0.05 mol/L × 315.46 g/mol × 1 L = 15.773 g.[14][18]

  • Accurately weigh the calculated amount.

• Initial Dissolution: Add the weighed Ba(OH)₂·8H₂O to a beaker and add approximately 70-80% of the final volume of the cooled, boiled water. Stir until the solid is largely dissolved. Barium hydroxide is more soluble in hot water, but using cooled water at this stage minimizes immediate CO₂ absorption.

• Settle and Decant/Filter: Allow the solution to stand, covered, for several hours or overnight. Any carbonate impurities present in the source material or formed during initial dissolution will precipitate as BaCO₃.

• Clarify the Solution: Carefully decant or filter the clear supernatant liquid into the final volumetric flask, leaving the precipitate behind. Quick filtration through a fine filter paper or sintered glass funnel is effective.

• Dilute to Volume: Dilute the clarified solution to the final volume mark on the volumetric flask using the cooled, carbonate-free water.

• Mix and Transfer: Stopper the flask and invert it multiple times to ensure homogeneity. Immediately transfer the solution to its designated storage container (see Section 3).

Section 2: Protocol for Accurate Standardization

Standardization determines the precise titer of your freshly prepared solution. Potassium hydrogen phthalate (KHP), a high-purity, stable primary standard, is the reagent of choice for standardizing strong bases.[19][20][21]

Materials:

• Potassium Hydrogen Phthalate (KHP, KHC₈H₄O₄), dried at 110°C to a constant weight

• Prepared Barium Hydroxide solution

• Phenolphthalein indicator solution

• Burette, pipette, conical flasks

• Analytical balance

Step-by-Step Methodology:

• Prepare KHP Samples: Accurately weigh, in triplicate, an appropriate amount of dried KHP into separate conical flasks. A typical mass for titration with a ~0.05 M Ba(OH)₂ solution would be in the range of 0.4-0.5 g.

• Dissolve KHP: To each flask, add approximately 50 mL of boiled, cooled deionized water and swirl to dissolve the KHP completely.

• Add Indicator: Add 2-3 drops of phenolphthalein indicator to each flask. The solution should be colorless.

• Prepare the Burette: Rinse the burette with a small amount of your Ba(OH)₂ solution and then fill it, ensuring no air bubbles are present in the burette tip.[8][9][10][22] Record the initial volume.

• Titrate: Titrate the KHP solution with the Ba(OH)₂ solution, swirling the flask constantly, until the first persistent, faint pink color appears. This is the endpoint. Record the final burette volume.

• Calculate Molarity: The reaction stoichiometry is: 2 KHC₈H₄O₄(aq) + Ba(OH)₂(aq) → Ba(KC₈H₄O₄)₂(aq) + 2 H₂O(l) Use the following formula to calculate the molarity of the Ba(OH)₂ solution:

  Molarity of Ba(OH)₂ = (Mass of KHP / Molar Mass of KHP) / (2 × Volume of Ba(OH)₂ in L)

  Molar Mass of KHP = 204.22 g/mol

• Assess Precision: Repeat the titration for all three samples. The calculated molarities should have a relative standard deviation (RSD) of less than 1% for acceptable precision.[8][9][10] The average of these values is your standardized titer.

Parameter	Recommendation	Rationale
Primary Standard	Potassium Hydrogen Phthalate (KHP)	High purity, stable, non-hygroscopic, high molar mass.
Indicator	Phenolphthalein	Clear color change (colorless to pink) in the pH range of the equivalence point (8.2-10).
Replicates	Minimum of three	Ensures precision and allows for calculation of standard deviation.[5]
Acceptance Criteria	Relative Standard Deviation (RSD) < 1%	Confirms the reproducibility and reliability of the standardization process.[8][9]

Section 3: Recommended Storage and Handling

Proper storage is non-negotiable for maintaining titer stability. The goal is to create a physical barrier against atmospheric CO₂.

• Container Choice: Polyolefin (e.g., polyethylene) containers are strongly recommended over glass for strong alkaline solutions like barium hydroxide.[23][24] This is because alkaline solutions can slowly etch silicate from glass surfaces, which can affect the solution's integrity over time.

• Airtight Sealing: Ensure the container is sealed tightly.

• Protective Traps: For the highest level of protection, fit the storage bottle with a two-hole stopper. One hole is for a siphon or dispensing tube, and the other is fitted with a CO₂-absorbent guard tube containing a substance like soda lime or Ascarite.[8][10][25][26] This ensures that any air entering the bottle to replace the dispensed liquid is first scrubbed of CO₂.

Troubleshooting Guide

Q: My freshly prepared solution is already cloudy. What went wrong?

A: This indicates premature BaCO₃ formation. The most likely causes are:

• Inadequate CO₂ Removal: The water used for preparation was not boiled sufficiently or was allowed to re-absorb CO₂ while cooling.

• Contaminated Reagent: The solid Ba(OH)₂ reagent was already partially carbonated from improper storage.

Solution: Filter the solution to remove the turbidity before standardization. If the problem persists with a new batch, use a fresh bottle of Ba(OH)₂ and ensure meticulous adherence to the carbonate-free water preparation protocol.

Q: My titer is consistently decreasing between standardizations. Why?

A: This is the classic symptom of ongoing CO₂ absorption from the atmosphere.

Solution: Immediately review your storage and handling procedures.

• Is the container sealed properly?

• Are you using a CO₂-absorbent guard tube? If so, is the absorbent material still active? (Some have color indicators).

• Minimize the time the solution is exposed to air during transfers and use.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving titer instability issues.

Caption: Troubleshooting workflow for barium hydroxide titer instability.

References

• Vertex AI Search. (2025). Analyzing Barium Hydroxide's Role in Enhanced Greenhouse Gas Reduction.
• Brainly.com. (2023). Barium hydroxide may become cloudy if exposed to CO_2 from the air for an extended period of time.
• Patsnap Eureka. (2025).
• Analytical Volumetric Solutions & Indic
• Chemical Equations online. Ba(OH)2 + CO2 → BaCO3 + H2O.
• ACS Public
• Scribd. (2011).
• Bartleby. (2020).
• Alfa Chemistry.
• Bartleby. A student needed to standardize a solution of barium hydroxide.
• Brainly. (2022). A student is asked to standardize a solution of barium hydroxide. He weighs out 0.926 g of potassium.
• Conservation & Art Materials Encyclopedia Online. Test for Carbonate using hydrochloric acid and barium hydroxide.
• Lab Manager. (2016).
• Smolecule. Improve barium hydroxide dissolution high pH.
• CK-12 Foundation. A student is asked to standardize a solution of barium hydroxide. He weighs out 0.
• Save My Exams. (2024). Making a Volumetric Solution (AQA A Level Chemistry): Revision Note.
• Academia.edu. (2016). INTRODUCTION TO VOLUMETRIC ANALYSIS.
• PubChem. Barium hydroxide (Ba(OH)2)
• AZoM. (2018).
• PrepChem.com.
• YSI. (2019).
• Pharma Beginners. (2020).
• Periodic Table of the Elements.
• Quora. (2018). How to prepare a 0.
• Sciencemadness Wiki. (2024). Barium hydroxide.
• Lab Unlimited.
• Transtutors. (2022).
• Sigma-Aldrich.
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• ITW Reagents.
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Reference Data & Comparative Studies

Comparing catalytic efficiency of strontium hydroxide vs barium hydroxide octahydrate

An In-Depth Guide to the Catalytic Efficiency of Strontium Hydroxide vs. Barium Hydroxide Octahydrate

Introduction: Selecting the Optimal Alkaline Earth Metal Hydroxide Catalyst

In the realm of base-catalyzed organic synthesis, the choice of catalyst is paramount to achieving high yields, selectivity, and favorable reaction kinetics. Among the array of available bases, alkaline earth metal hydroxides, specifically strontium hydroxide (Sr(OH)₂) and barium hydroxide octahydrate (Ba(OH)₂·8H₂O), have carved a niche as effective and often heterogeneous catalysts.[1] Both are classified as strong bases, readily providing hydroxide ions that are crucial for initiating a variety of chemical transformations.[2][3][4]

Strontium hydroxide is recognized for its role in catalyzing reactions such as esterification and transesterification.[2] Barium hydroxide, particularly in its octahydrate form, is cited for a broader range of applications, including aldol condensations, Claisen-Schmidt reactions, Michael additions, and the hydrolysis of esters and nitriles.[3][4] This guide provides a detailed comparison of these two catalysts, synthesizing available data and field insights to assist researchers, scientists, and drug development professionals in making an informed selection for their specific synthetic needs. We will delve into their physicochemical properties, mechanistic pathways, and provide a standardized experimental protocol for direct comparison.

Physicochemical Properties: The Foundation of Catalytic Behavior

The catalytic performance of these hydroxides is intrinsically linked to their fundamental chemical and physical properties. Factors such as solubility, basicity, and the nature of the metal cation influence their effectiveness in both homogeneous and heterogeneous systems.

Property	Strontium Hydroxide	Barium Hydroxide Octahydrate
Chemical Formula	Sr(OH)₂	Ba(OH)₂·8H₂O
Molar Mass	121.63 g/mol (anhydrous)	315.46 g/mol
Appearance	White crystalline powder	White granular or crystalline solid
Basicity	Strong Base[2]	Strong Base[3][4]
pKb	0.15 (first OH⁻), 0.64 (second OH⁻)[5]	-2.0 (first OH⁻), -0.8 (second OH⁻) (approx.)
Solubility in Water	1.77 g/100 mL at 20°C	3.89 g/100 mL at 20°C[5]
Crystal Structure	Octahedral (anhydrous)	Tetragonal

A key differentiator is the higher solubility of barium hydroxide octahydrate in water compared to strontium hydroxide.[5] In aqueous or protic solvents, this can lead to a higher concentration of available hydroxide ions, potentially accelerating reaction rates. Furthermore, the nature of the cation itself is significant; studies on related alkaline-earth metal complexes in imine hydrogenation have shown that catalytic activity increases down the group (Mg << Ca < Sr < Ba).[6] This trend suggests that the larger, more polarizable barium cation may play a role in stabilizing transition states more effectively, thereby enhancing catalytic efficiency.

Comparative Analysis of Catalytic Applications

While both compounds are effective base catalysts, the existing literature points towards distinct areas of application.

• Strontium Hydroxide (Sr(OH)₂): Its utility is well-documented in transesterification and esterification reactions.[2] It also serves as a precursor for synthesizing more complex solid base catalysts and Sr-based nanomaterials. Its presence has been shown to influence the acidic and basic characteristics of mixed oxide catalysts, impacting product selectivity in reactions like the catalytic conversion of ethanol.[7]

• Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O): This catalyst is particularly noted for its efficacy in promoting carbon-carbon bond formation. It is a catalyst of choice for various condensation reactions, including the aldol and Claisen-Schmidt condensations.[3][8] Research has shown that activated barium hydroxide can be highly active and selective for the aldol condensation of acetone, with the monohydrate form being the active species.[9] It is also employed in the synthesis of phenolic resins and as a saponification agent for the hydrolysis of fats and esters.[4][10][11]

Mechanism of Action: The Role of the Hydroxide Ion

For many reactions, the catalytic cycle is initiated by the hydroxide ion (OH⁻). The aldol condensation provides a classic example of this mechanism, which is applicable to catalysis by both strontium and barium hydroxide.

The process involves three primary stages:

• Enolate Formation: A hydroxide ion, furnished by the dissolution of Sr(OH)₂ or Ba(OH)₂, abstracts an acidic α-hydrogen from a carbonyl compound (an aldehyde or ketone), forming a resonance-stabilized enolate ion.[12]

• Nucleophilic Attack: The nucleophilic enolate ion attacks the electrophilic carbonyl carbon of a second molecule of the carbonyl compound, forming a new carbon-carbon bond and yielding an alkoxide intermediate.[12][13]

• Protonation and Dehydration: The alkoxide is protonated by a water molecule (or other protic solvent), regenerating the hydroxide catalyst and forming a β-hydroxy carbonyl compound (the aldol addition product).[12] Under heating, this intermediate can undergo dehydration to form a more stable α,β-unsaturated carbonyl compound.[14]

Base-catalyzed aldol condensation mechanism.

Experimental Protocol: A Head-to-Head Comparison

To provide a definitive comparison of catalytic efficiency for a specific application, direct experimental evaluation is necessary. The following protocol outlines a standardized procedure for the aldol condensation of acetone, a reaction for which barium hydroxide is a known catalyst.[9] This protocol can be used to objectively assess the performance of both strontium hydroxide and barium hydroxide octahydrate.

Objective: To compare the catalytic efficiency of Sr(OH)₂ and Ba(OH)₂·8H₂O in the self-condensation of acetone to form diacetone alcohol and mesityl oxide.

Materials and Reagents:

• Acetone (reagent grade, dried over molecular sieves)

• Strontium Hydroxide (Sr(OH)₂)

• Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O)

• Toluene (or another suitable solvent)

• Hydrochloric Acid (1M HCl)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Internal standard for GC analysis (e.g., dodecane)

• Deionized Water

Experimental Procedure:

• Catalyst Preparation:

  • Rationale: Some studies suggest that an "activated" form of barium hydroxide is more effective.[9] This step aims to create a consistent catalyst state by removing some water of hydration, which may enhance surface activity.

  • Heat a calculated amount of Ba(OH)₂·8H₂O in an oven at 100°C under vacuum for 1 hour to yield the monohydrate.[5] For consistency, treat Sr(OH)₂ under the same conditions. Allow catalysts to cool in a desiccator before use.

• Reaction Setup:

  • In two separate round-bottom flasks equipped with a reflux condenser and magnetic stirrer, place equivalent molar amounts of the prepared Sr(OH)₂ and Ba(OH)₂·H₂O (e.g., 5 mol%).

  • Add 50 mL of acetone to each flask.

  • Rationale: Using the same molar amount of catalyst ensures the comparison is based on the catalytic species itself, not the mass. Acetone acts as both reactant and solvent.

• Reaction Execution and Monitoring:

  • Heat the reaction mixtures to a gentle reflux (approx. 56°C) with vigorous stirring.

  • Monitor the reaction progress over time (e.g., at 1, 2, 4, 6, and 8 hours).

  • Rationale: Time-course analysis is crucial for determining reaction rates.

  • Sampling: Withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture. Immediately quench the reaction in the aliquot by adding it to 1 mL of 1M HCl. Add an internal standard and prepare for Gas Chromatography (GC) analysis.

• Work-up (at the end of the reaction):

  • Cool the flasks to room temperature.

  • Filter the reaction mixture to remove the solid catalyst.

  • Neutralize the filtrate by washing with a saturated sodium bicarbonate solution, followed by deionized water.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Analysis and Efficiency Calculation:

  • Analyze the crude product and the timed aliquots by GC to determine the conversion of acetone and the yield of diacetone alcohol and mesityl oxide.

  • Catalytic Efficiency can be quantified by:

    • Percent Conversion: (moles of acetone reacted / initial moles of acetone) x 100%.

    • Product Yield: (moles of product formed / initial moles of acetone) x 100%.

    • Initial Reaction Rate: Plot acetone concentration vs. time and determine the initial slope.

  • The catalyst that demonstrates higher conversion, yield, and a faster initial rate under identical conditions is considered more efficient for this specific transformation.

Conclusion and Recommendations

Both strontium hydroxide and barium hydroxide octahydrate are potent and valuable strong base catalysts for organic synthesis. The available literature suggests that while both are effective, barium hydroxide octahydrate has been documented for a wider array of C-C bond-forming reactions and may exhibit higher activity , a hypothesis supported by its greater solubility and periodic trends observed in related catalytic systems.[3][5][6]

References

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• Wikipedia.
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A Comparative Guide to the Titrimetric Validation of Barium Hydroxide Octahydrate Using Hydrochloric Acid Standardization

This guide provides an in-depth, technically-grounded protocol for the accurate determination of barium hydroxide octahydrate concentration. Moving beyond a simple procedural list, we will explore the critical chemical principles, the rationale behind each step, and the validation parameters required to ensure data integrity for research and pharmaceutical applications. The methodology described herein is designed as a self-validating system, establishing a clear chain of traceability from a primary standard to the final analyte concentration.

Foundational Principles: The Stoichiometry and Challenges

The standardization of barium hydroxide, a strong base, is most commonly achieved through acid-base titration with a strong acid like hydrochloric acid (HCl). The reaction proceeds with clear and predictable stoichiometry, making it an excellent choice for quantitative analysis.

The Neutralization Reaction

The core of this analysis is the neutralization reaction where barium hydroxide reacts with hydrochloric acid to produce barium chloride and water:

Ba(OH)₂(aq) + 2HCl(aq) → BaCl₂(aq) + 2H₂O(l)

The critical takeaway from this balanced equation is the 2:1 molar ratio between HCl and Ba(OH)₂.[1][2][3] This means that two moles of hydrochloric acid are required to neutralize one mole of barium hydroxide completely.[2] This ratio is fundamental to all subsequent calculations.

Inherent Challenges with Barium Hydroxide

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O) is a white, crystalline solid that is soluble in water.[4][5][6] However, its utility is accompanied by two significant chemical properties that must be managed:

• Hygroscopic Nature : The compound readily absorbs moisture from the atmosphere.[4]

• Reaction with Carbon Dioxide : Aqueous solutions of barium hydroxide are highly reactive with atmospheric carbon dioxide (CO₂), forming insoluble barium carbonate (BaCO₃).[6][7]

Ba(OH)₂(aq) + CO₂(g) → BaCO₃(s) + H₂O(l)

This side reaction is a primary source of error. The formation of barium carbonate not only consumes the hydroxide ions, leading to an underestimation of the true concentration, but the resulting precipitate can also obscure the visual endpoint of the titration. Therefore, proper handling, including the use of boiled, deionized water (to expel dissolved CO₂) and protection of the solution from air, is paramount.[7]

The Cornerstone of Accuracy: The Two-Stage Standardization Workflow

A common misconception is that one can simply use a commercially purchased HCl solution of a stated molarity to standardize the barium hydroxide. However, HCl is a secondary standard; its concentration can change over time due to the volatility of hydrogen chloride gas from the solution.[8] To achieve the highest level of accuracy and ensure regulatory compliance, the HCl titrant must first be standardized against a primary standard.[9][10] This creates a traceable and robust analytical method.

A primary standard is a substance of extremely high purity, stability, and high molecular weight that is not hygroscopic.[9][10][11] For standardizing acids like HCl, Tris(hydroxymethyl)aminomethane (TRIS or THAM) is an excellent and widely recommended choice.[12][13]

Caption: Two-stage workflow for accurate Ba(OH)₂ standardization.

Experimental Protocols: A Guide to Execution

These protocols are detailed to ensure reproducibility and accuracy. All glassware must be Class A volumetric and meticulously cleaned.

Part A: Standardization of ~0.1 M HCl with Primary Standard TRIS

This step establishes the precise molarity of your HCl titrant.

Methodology:

• Preparation of Primary Standard: Accurately weigh approximately 0.4-0.5 g of high-purity TRIS (previously dried at 100-105°C and cooled in a desiccator) into a 250 mL Erlenmeyer flask.[12] Record the mass to four decimal places.

• Dissolution: Add 50 mL of deionized, CO₂-free water to the flask and swirl gently to dissolve the TRIS completely.

• Indicator: Add 2-3 drops of a suitable indicator. A mixed indicator (like bromocresol green-methyl red) provides a sharper endpoint than a single indicator. Alternatively, use a calibrated pH meter for a potentiometric titration, which is considered the gold standard for accuracy.[12]

• Titration: Fill a 50 mL burette with the ~0.1 M HCl solution to be standardized. Record the initial volume. Titrate the TRIS solution with the HCl, swirling the flask constantly, until the endpoint is reached. For a mixed indicator, the endpoint is typically a sharp color change from green to pink/red. For potentiometric titration, the endpoint is the point of maximum inflection on the titration curve.

• Replication: Repeat the titration at least two more times with fresh portions of TRIS standard. The volumes of HCl used should agree within ±0.05 mL.

Calculation of HCl Molarity:

Molarity of HCl (mol/L) = (Mass of TRIS (g)) / (Molecular Weight of TRIS (121.14 g/mol ) × Volume of HCl (L))

Calculate the mean molarity from the replicate titrations. This value is now the standardized concentration of your HCl titrant.

Part B: Standardization of Barium Hydroxide Solution with Standardized HCl

Methodology:

• Preparation of Ba(OH)₂ Solution: To prepare an approximately 0.05 M solution, weigh about 15.7 g of barium hydroxide octahydrate (MW = 315.46 g/mol ) and dissolve it in 1 L of recently boiled and cooled deionized water in a volumetric flask. Stopper the flask and mix well. If any cloudiness (barium carbonate) is observed, allow the solution to stand and then carefully decant or filter the clear supernatant without agitation.[7] Store the solution in a tightly sealed container with a soda-lime guard tube to prevent CO₂ ingress.

• Sample Aliquot: Using a volumetric pipette, transfer a 25.00 mL aliquot of the clear barium hydroxide solution into a 250 mL Erlenmeyer flask.

• Indicator: Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

• Titration: Fill the burette with your standardized HCl solution from Part A. Record the initial volume. Titrate the Ba(OH)₂ solution until the pink color completely disappears.

• Replication: Repeat the titration at least two more times. The volumes should show close agreement.

Calculation of Ba(OH)₂ Molarity:

Molarity of Ba(OH)₂ (mol/L) = (Molarity of HCl × Volume of HCl (L)) / (2 × Volume of Ba(OH)₂ (L))

Note the factor of 2 in the denominator, which accounts for the 1:2 stoichiometry of the reaction.[2][3]

Method Validation: Ensuring Trustworthiness and Compliance

Validating the titration method is essential to demonstrate its suitability for its intended purpose, a requirement under guidelines such as ICH Q2(R1) and USP <1225>.[9][10]

Caption: Core parameters for analytical method validation.

Table 1: Key Validation Parameters and Acceptance Criteria

Validation Parameter	Experimental Approach	Recommended Acceptance Criteria	Rationale
Accuracy	Analyze a certified reference material of Ba(OH)₂ or perform recovery studies by spiking a known amount of analyte. Accuracy is the closeness of the result to the true value.[10]	Recovery of 98.0% - 102.0%	Ensures the method is free from significant systematic error (bias).[14]
Precision	Repeatability: Perform at least 6 replicate titrations at 100% of the target concentration. Intermediate Precision: Repeat on a different day with a different analyst.[10]	Relative Standard Deviation (RSD) ≤ 1.0%	Demonstrates the consistency and reproducibility of the results under various conditions.[10][14]
Linearity	Analyze samples at a minimum of five concentrations across a range (e.g., 50% to 150% of the target concentration). Plot titrant volume vs. sample weight.[9][10][15]	Coefficient of determination (R²) ≥ 0.999	Confirms that the method provides results that are directly proportional to the concentration of the analyte.[10]
Specificity	Titrate a sample spiked with potential interferents, primarily sodium carbonate, to simulate CO₂ contamination.[10]	The method should be able to accurately quantify the hydroxide in the presence of expected impurities. Potentiometric titration can often resolve two separate equivalence points for hydroxide and carbonate.	Guarantees that the result is solely due to the analyte of interest and not affected by other components.[10][15]

Comparative Analysis: Alternative Methodologies

While the two-step HCl standardization is robust, it's essential to be aware of alternatives.

• Direct Standardization with Potassium Hydrogen Phthalate (KHP): KHP is an excellent primary standard for bases. However, it is a weak acid, which results in a less sharp endpoint compared to a strong acid-strong base titration. This can introduce more uncertainty, especially with visual indicators.

• Potentiometric vs. Colorimetric Endpoint Detection:

  • Colorimetric Indicators (e.g., Phenolphthalein): This method is simple, inexpensive, and rapid. However, the endpoint is subjective and can be difficult to discern in colored or turbid solutions.

  • Potentiometric Titration: This technique uses a pH electrode to monitor the pH as the titrant is added. The endpoint is determined objectively from the resulting titration curve. It is the preferred method for achieving the highest accuracy and is particularly useful for specificity studies, as it can often distinguish the neutralization of hydroxide from that of carbonate contamination.[9][12]

Conclusion

The validation of barium hydroxide octahydrate concentration via a two-stage titration with standardized hydrochloric acid represents a fundamentally sound and highly accurate analytical procedure. By first standardizing the HCl titrant against a primary standard like TRIS, the method establishes a clear and unbroken chain of metrological traceability. The success of this protocol hinges on a meticulous experimental technique, particularly in the mitigation of carbon dioxide contamination. When coupled with a comprehensive validation strategy that assesses accuracy, precision, linearity, and specificity, this method provides the high-quality, reliable data demanded by scientific research and regulated drug development environments.

References

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• What is Barium Hydroxide Octahydrate? Suneco Chemical. [Link]

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• Is HCl a primary or secondary standard? Quora. [Link]

• Recommendations for titration methods validation. Marques, M. R. C., Pappa, H., Chang, M., Spafford, L. US Pharmacopeia (USP). [Link]

• BARIUM HYDROXIDE OCTAHYDRATE AR. Loba Chemie. [Link]

• Standardization of Hydrochloric Acid. Scribd. [Link]

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• Barium Hydroxide Formula, Molar Mass, Octahydrate, Uses, MSDS. Chemistry Learner. [Link]

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• Preparation & Statandardization of 0.1N HCL. University of Basrah. [Link]

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• An aqueous solution of barium hydroxide is standardized by titration with a 0.250 M solution of... YouTube. [Link]

• An aqueous solution of barium hydroxide is standardized by titration with a 0.144 M solution of hydrochloric acid... CK-12 Foundation. [Link]

• Titration Stoichiometry HCl and Ba(OH)2. YouTube. [Link]

• 7.18: Titration Experiment. Chemistry LibreTexts. [Link]

• 4.2. VOLUMETRIC ANALYSIS. European Pharmacopoeia. [Link]

• B - Barium chloride (0.1 mol/L) VS... The International Pharmacopoeia. [Link]

• Easy to obtain standards for titrations and other analytical methods. Sciencemadness.org. [Link]

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Beyond the Label: A Comparative Guide to Assessing Impurities in ACS Reagent Grade Barium Hydroxide Octahydrate

Executive Summary: The Hidden Variables in High-Precision Chemistry

In the realm of advanced material synthesis—specifically for ferroelectric barium titanate (

) capacitors and organic Horner-Wadsworth-Emmons (HWE) olefination—Barium Hydroxide Octahydrate ( ) is a foundational reagent. However, its efficacy is frequently compromised by two classes of impurities: atmospheric contaminants (carbonates) and geochemical congeners (strontium and calcium).

While "ACS Reagent Grade" implies a standardized purity, the assessment of this purity requires rigorous validation. This guide objectively compares ACS Reagent Grade against lower-purity alternatives (Technical Grade), delineating the specific analytical workflows required to quantify critical impurities. We transition beyond simple specification sheets to provide actionable, self-validating experimental protocols.

Comparative Landscape: ACS Reagent vs. Technical Grade

The primary distinction between ACS Reagent Grade and Technical Grade lies not just in the assay percentage, but in the impurity profile —specifically the limits on strontium (Sr) and carbonate (

). Strontium, chemically similar to barium, is difficult to separate during refining and acts as a dopant in electronic ceramics, altering Curie temperatures unpredictably.

Table 1: Specification Comparison & Impact Analysis

Parameter	ACS Reagent Grade Limits (Typical)	Technical Grade (Representative)	Impact on Research / Application
Assay ( )			Stoichiometric errors in synthesis; lower yield.
Carbonate (as )			Turbidity in aqueous solution; interferes with acid-base titrations; creates insoluble inclusions in ceramics.
Strontium (Sr)			Unintended doping in ; alters dielectric constant and phase transition temperatures.
Calcium (Ca)			Similar to Sr; acts as a sintering aid or contaminant depending on concentration.
Iron (Fe)			Color centers in optical materials; catalytic interference in organic reactions.
Insoluble Matter (HCl)			Filter clogging; particulate contamination in microfluidics.

Key Insight: The ACS limit for Strontium (

) is relatively high compared to other trace metals because separating Sr from Ba is thermodynamically energy-intensive. For ultra-high purity applications (e.g., semiconductor precursors), even ACS grade may require further purification or specific "Electronic Grade" sourcing.

Critical Impurity Analysis

The Carbonate Trap ( )

Barium hydroxide is a potent

scrubber. Upon exposure to air, the surface converts to Barium Carbonate ( ), which is insoluble in water ( ).

• The Artifact: In titration,

  consumes acid but does not generate hydroxide ions in the same pH range as , leading to "drifting" endpoints and non-reproducible molarity calculations.

The Geochemical Twin (Strontium)

Strontium occurs naturally with Barite (the Ba ore). Because

is more soluble than , it often concentrates in the mother liquor but can co-precipitate.

• The Artifact: In gravimetric sulfate analysis,

  co-precipitates with , causing positive mass errors due to the lighter atomic weight of Sr ( ) vs Ba ( ) affecting the gravimetric factor.

Experimental Protocols

Protocol A: Differential Acidimetric Titration (Quantifying Carbonate)

Objective: Determine both the Hydroxide content (Assay) and the Carbonate impurity level in a single workflow.

Reagents:

• Standardized.[1]

• Phenolphthalein Indicator (

  in ethanol).

• Methyl Orange Indicator (

  in water).
• -free Deionized Water (Boiled and cooled under ).

Procedure:

• Sample Prep: Accurately weigh

  of in a closed weighing bottle (minimize air exposure).

• Dissolution: Transfer to a

  Erlenmeyer flask containing of -free water. Stopper immediately and swirl to dissolve. Note: Solution may be turbid if is present.[2]

• Titration 1 (Hydroxide): Add

  drops of Phenolphthalein. Titrate with until the pink color just disappears. Record volume as .

  • Chemistry:

    . (Carbonate is converted to Bicarbonate at this pH, but phenolphthalein endpoint is approx pH 8.2, largely measuring ).

• Titration 2 (Carbonate): Add

  drops of Methyl Orange to the same solution. Continue titrating with until the color changes from yellow to faint orange/red. Record the additional volume as .

  • Chemistry:

    .

Calculations:

• Note: Strictly speaking, the phenolphthalein endpoint includes half the carbonate. For ACS precision, boil off

  after adding excess acid and back-titrate with NaOH for higher accuracy, but this direct method provides a rapid comparative assessment.

Protocol B: ICP-OES Analysis (Quantifying Strontium & Calcium)

Objective: Trace metal analysis for Sr, Ca, and Fe.

Reagents:

• Nitric Acid (

  ), Trace Metal Grade.

• Standard Solutions: Sr (

  ), Ca ( ), Ba (Matrix Match).

Procedure:

• Digestion: Weigh

  of sample. Add DI water and carefully add conc. . (Caution: evolution).

• Dilution: Transfer to a

  volumetric flask and dilute to mark with DI water.

• Matrix Matching: Prepare calibration standards containing

  High-Purity Barium Nitrate to suppress ionization interference in the plasma.

• Analysis: Measure at specific wavelengths:

  • Sr:

    (Ionic line, high sensitivity).

  • Ca:

    or .

  • Fe:

    .

Data Visualization & Logic

Workflow: Impurity Assessment Decision Tree

Figure 1: Decision tree for rapid qualitative assessment of Barium Hydroxide quality prior to instrumental analysis.

Mechanism: Carbonate Interference

Figure 2: The mechanism of carbonate formation and its subsequent interference in acidimetric titration.

Conclusion & Recommendations

For high-sensitivity applications, the "ACS Reagent" label is a starting point, not a guarantee of absolute purity regarding Strontium and Carbonate.

• Storage: Always store

  under an inert atmosphere or with tight seals; once opened, carbonate formation is inevitable.

• Validation: Use Protocol A for routine checks of opened bottles to adjust stoichiometry. Use Protocol B (ICP) only when qualifying a new lot for electronic-grade synthesis.

• Selection: If Strontium interference is critical (e.g., precise Curie point tuning in ferroelectrics), specify "Low-Strontium" or "Electronic Grade" rather than generic ACS Reagent Grade.

References

• American Chemical Society (ACS). "Barium Hydroxide Octahydrate: ACS Reagent Specifications." ACS Reagent Chemicals, 2017.[1][3] [Link]

• Mendham, J., et al. "Vogel's Textbook of Quantitative Chemical Analysis." Pearson Education, 6th Edition, 2000.

• Solvay. "Barium & Strontium High Purity Products." Solvay Technical Data, 2024. [Link]

• Pramanik, P., et al. "Wet-chemical synthesis of crystalline

  from stable chelated titanium complex."[4] Materials Science and Engineering: B, vol. 128, no. 1-3, 2006. (Demonstrates impact of Ba precursor purity).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. unife.it [unife.it]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 八水合氢氧化钡 for analysis EMSURE® ACS,ISO,Reag. Ph Eur | Sigma-Aldrich [sigmaaldrich.com]

Comparative Guide: Solubility of Alkaline Earth Metal Hydroxides

Executive Summary

The solubility profile of Group 2 (alkaline earth) metal hydroxides exhibits a distinct periodic trend that is inverse to that of their sulfate counterparts. Solubility increases significantly down the group (

).[1] This guide provides a thermodynamic rationale for this phenomenon, precise solubility data, and a validated experimental protocol for determination.

For drug development professionals, understanding these profiles is critical for:

• Buffer Selection: Utilizing the retrograde solubility of

  for temperature-controlled release.

• API Synthesis: Selecting the appropriate base strength and solubility for organic transformations.

• Formulation: Managing pH excursions in aqueous suspensions (e.g., Milk of Magnesia).[2]

Thermodynamic & Structural Basis

The solubility trend is governed by the competition between Lattice Energy (

) and Hydration Energy ( ) .[1][3][4]

The Mechanism

As the cation radius increases (

):

• Lattice Energy Decreases: The distance between the cation and the hydroxide anion increases, weakening the electrostatic attraction. Because

  is a relatively small anion, the lattice energy drops precipitously as the cation size grows.[1]

• Hydration Energy Decreases: Larger cations have lower charge density, reducing their interaction with water dipoles.

• The Net Effect: The Lattice Energy decreases more rapidly than the Hydration Energy.[4] Consequently, the Enthalpy of Solution (

  ) becomes increasingly exothermic (or less endothermic) and the Gibbs Free Energy ( ) becomes more negative, driving higher solubility.

Visualization: Solubility Driver Pathway

Figure 1: Thermodynamic logic flow demonstrating why solubility increases down Group 2. The rapid drop in lattice energy overrides the loss in hydration energy.

Comparative Performance Data

The following data aggregates standard values at 25°C. Note the massive jump in solubility between Calcium and Strontium.

Compound	Formula	(approx. 25°C)	Solubility ( g/100 mL)	pH (Saturated)	Key Characteristic
Magnesium Hydroxide				~10.5	Antacid: Low solubility prevents "alkaline burn" in tissues.
Calcium Hydroxide				~12.4	Retrograde: Solubility decreases as temperature rises.
Strontium Hydroxide		N/A (High)		>13.0	Strong Base: Often used in sugar refining.
Barium Hydroxide		N/A (High)		>13.0	Analysis: Used to titrate weak acids; absorbs rapidly.

Note:

is not typically cited for Sr and Ba hydroxides due to high ionic strength effects in saturated solutions making the activity coefficients deviate significantly from unity.

Experimental Protocol: Determination of Solubility ( )

Method: Acid-Base Titration with Conductometric Verification. Scope: This protocol is optimized for sparingly soluble hydroxides (

, ).

Reagents & Equipment[5][6][7]

• Analyte: High-purity

  powder.

• Titrant: 0.05 M HCl (Standardized against Sodium Carbonate or Borax).

• Indicator: Phenolphthalein (pH 8.2–10 transition) or Bromothymol Blue.

• Filtration: 0.45 µm syringe filter (Critical to remove suspended solids which falsely inflate

  ).

• Atmosphere: Nitrogen blanket (Recommended to prevent formation of insoluble Carbonates).

Step-by-Step Workflow

• Saturation: Add excess solid hydroxide to degassed, deionized water in a flask. Stir at constant temperature (25°C ± 0.1°C) for 24 hours to ensure equilibrium.

  • Expert Insight: For

    , slight heating will actually precipitate more solid (retrograde solubility). Ensure the temp is stable before filtering.

• Filtration: Stop stirring and allow solids to settle for 30 minutes. Filter the supernatant through a 0.45 µm membrane. Discard the first 5 mL of filtrate (saturates the filter adsorption sites).

• Titration: Aliquot 25.0 mL of filtrate. Titrate with standardized HCl to the endpoint.[5][6]

• Calculation:

  • ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

Automated Workflow Diagram

Figure 2: Validated workflow for solubility determination. The filtration step is the most common source of error due to micro-particulate contamination.

Application Suitability Guide

Pharmaceutical Formulation

• Magnesium Hydroxide: Preferred for oral suspensions (antacids/laxatives). Its low solubility ensures a sustained, gentle neutralization of stomach acid without causing systemic alkalosis.

• Calcium Hydroxide: Used in dental root canal sealers.[7][8] The slow release of

  ions provides prolonged antimicrobial activity and stimulates tissue repair (apexification).

Chemical Synthesis

• Barium Hydroxide: Excellent for organic hydrolysis reactions (e.g., ester hydrolysis) where the removal of the cation is required. Upon completion, adding sulfuric acid precipitates insoluble

  , leaving the pure organic acid in solution.

Environmental Control

• Calcium Hydroxide (Slaked Lime): The industry standard for flue gas desulfurization. Its retrograde solubility is a key engineering parameter in wet scrubbers—scrubbing efficiency can actually drop if the slurry overheats.

References

• NIST Standard Reference Data. Solubility Data Series: Alkaline Earth Hydroxides in Water and Aqueous Solutions. National Institute of Standards and Technology. [Link]

• PubChem. Calcium Hydroxide Compound Summary. National Library of Medicine. [Link]

• Chemistry LibreTexts. Solubility of the Hydroxides, Sulfates and Carbonates.[Link]

• Mohammadi, Z., & Dummer, P. M. (2011). Properties and applications of calcium hydroxide in endodontics and dental traumatology.[7] International Endodontic Journal. [Link]

Sources

• 1. chembaseacademy.com [chembaseacademy.com]
• 2. Magnesium Hydroxide: A Multi-Industry Powerhouse Chemical [chemanalyst.com]
• 3. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 4. 27.1 Similarities and trends in the properties of the Group 2 Study Notes [iitianacademy.com]
• 5. rmfabicon.wordpress.com [rmfabicon.wordpress.com]
• 6. mhchem.org [mhchem.org]
• 7. researchgate.net [researchgate.net]
• 8. suffolkrootcanal.co.uk [suffolkrootcanal.co.uk]

Safety & Regulatory Compliance

Laboratory Guide: Safe Disposal and Management of Barium Hydroxide Octahydrate

Executive Summary & Immediate Hazard Assessment

STOP AND READ: Barium Hydroxide Octahydrate (

) presents a dual-hazard profile that often traps inexperienced researchers. It is not merely a strong base; it is a source of soluble Barium ions ( ), which are potent cardiotoxins.

The Critical Error: Standard acid-base neutralization protocols (using Hydrochloric Acid) must not be used without modification. Neutralizing

with generates Barium Chloride ( ), a highly soluble and acutely toxic compound that retains the D005 hazardous waste designation.

Operational Directive:

• Primary Path: Collect as hazardous waste (Corrosive + Toxic).

• Secondary Path (Treatment): Chemically convert to insoluble Barium Sulfate (

  ) before disposal to mitigate toxicity risks, provided your local EHS regulations permit bench-top treatment.[1]

The Chemistry of Hazard: Why Standard Neutralization Fails

To ensure safety, you must understand the mechanism of toxicity.[1]

The Toxicity Mechanism

The danger lies in the

ion.[2] Barium ions act as potassium channel blockers in the human body. By inhibiting passive diffusion, they cause intracellular potassium accumulation and extracellular hypokalemia.[1] This results in:

• Ventricular tachycardia (arrhythmias)

• Muscle weakness/paralysis

• Severe hypertension

The Solubility Trap

Many lab protocols suggest neutralizing bases with dilute Hydrochloric Acid (

).

• Reaction:

  [3][4]

• Result: You have neutralized the pH, but you have created Barium Chloride , which has a solubility of ~358 g/L.[1] This solution remains a D005 Toxic Waste and is readily absorbed by the GI tract if accidental exposure occurs.

The Correct Chemical Pathway

To render the waste chemically inert, you must precipitate the barium.

• Reagent: Sulfuric Acid (

  ) or Sodium Sulfate ( ).

• Reaction:

  [3]

• Result: Barium Sulfate is virtually insoluble (

  g/L). It is non-toxic (used in medical imaging) and precipitates out of solution, removing the heavy metal hazard from the aqueous phase.

Decision Matrix & Workflow

The following decision tree outlines the logical flow for disposing of Barium Hydroxide, ensuring compliance with RCRA regulations.

Figure 1: Decision logic for Barium Hydroxide disposal. Route B is chemically superior but requires EHS authorization.

Detailed Disposal Protocols

Protocol A: Direct Hazardous Waste (Standard Compliance)

Use this method for solid spills, large quantities, or if you lack the reagents for treatment.[1]

• Container Selection: Use a High-Density Polyethylene (HDPE) container. Do not use glass if the waste is highly alkaline (etching risk), though borosilicate is acceptable for short-term storage.[1]

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: Barium Hydroxide Octahydrate.[5][6][7]

  • Hazards: Corrosive (pH > 12.5), Toxic (Barium).[1]

• Segregation: Store away from acids and active metals (Aluminum, Magnesium) to prevent exothermic neutralization or hydrogen gas generation.

Protocol B: Chemical Conversion (The "Sulfate Method")

Use this method to reduce toxicity before disposal. Requires PPE: Neoprene gloves, splash goggles, and lab coat.[1]

Reagents Needed: 1M Sulfuric Acid (

) OR Saturated Sodium Sulfate ( ) solution.

Step	Action	Scientific Rationale
1. Dissolution	Dissolve the waste in a large volume of water (1:10 ratio).	Reduces the exothermicity of the subsequent acid addition.
2. Precipitation	Slowly add 1M while stirring. Monitor for white precipitate ( ).	Converts soluble to insoluble . The reaction is exothermic; add acid slowly to prevent splashing.
3. pH Check	Continue adding acid until pH reaches 6–8.	Ensures the corrosive hydroxide ( ) is neutralized.
4. Verification	Add a slight excess of sulfate (e.g., ).[1]	Ensures common ion effect drives precipitation to completion, leaving minimal free Barium in solution.[1]
5. Separation	Filter the solution (Whatman #1 or similar).	Separates the non-toxic solid from the neutral liquid.
6. Disposal	Solid: Dispose of filter cake as chemical waste (often non-hazardous, but verify).[1] Liquid: The filtrate is now essentially water (or dilute sodium sulfate) and may be drain-safe depending on local limits.	Caution: Even after treatment, many institutions prohibit any drain disposal of treated chemical waste.[1] Verify with EHS.

Regulatory Data & Limits

Adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory.

Parameter	Value	Regulatory Context
RCRA Waste Code (Toxicity)	D005	Applies if Barium concentration in leachate > 100.0 mg/L [1].
RCRA Waste Code (Corrosivity)	D002	Applies if aqueous pH ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> 2 or 12.5 [2].
OSHA PEL	0.5 mg/m³	Permissible Exposure Limit (as Ba) for soluble compounds [3].[7]
IDLH	50 mg/m³	Immediately Dangerous to Life or Health [3].
Solubility ( )	3.89 g/100 mL (20°C)	Highly soluble, creating immediate toxicity risks in water sources.
Solubility ( )	0.00024 g/100 mL (20°C)	The target form for safe disposal.

Emergency Procedures (Spills)

Scenario: A 500g bottle of Barium Hydroxide Octahydrate shatters on the floor.

• Evacuate & Ventilate: Dust inhalation is a rapid route for systemic toxicity. Clear the area.

• PPE Up: Nitrile or Neoprene gloves, N95 dust mask (or P100 respirator), and goggles.[1]

• Dry Clean-up (Preferred):

  • Do NOT add water. This spreads the contamination and creates a corrosive liquid.

  • Sweep up carefully using a dustpan and brush to minimize dust generation.

  • Place in a sealable plastic bag or HDPE container.

• Wet Clean-up (Residue):

  • After removing the bulk solid, wipe the area with wet paper towels.[1]

  • Expert Tip: Moisten the final wipe with a dilute Sodium Sulfate solution. This will precipitate any remaining microscopic barium residues as inert sulfate, preventing them from redissolving later.[1]

• Final Disposal: Tag all cleanup materials (towels, gloves, broom bristles) as D005/D002 waste.[1]

References

• U.S. Environmental Protection Agency (EPA). (n.d.). Code of Federal Regulations, Title 40, Section 261.24 - Toxicity Characteristic.[1] Retrieved from [Link][3][7][8]

• U.S. Environmental Protection Agency (EPA). (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC) - NIOSH. (2019). NIOSH Pocket Guide to Chemical Hazards: Barium (soluble compounds, as Ba).[1] Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (n.d.). Barium Hydroxide Octahydrate Compound Summary. Retrieved from [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. quora.com [quora.com]
• 4. brainly.in [brainly.in]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. uwwapps.uww.edu [uwwapps.uww.edu]
• 8. chem.libretexts.org [chem.libretexts.org]